9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

• CAS: 49573-11-7

Core Science & Biosynthesis

Synthesis pathway of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

An In-Depth Technical Guide to the Synthesis of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

Executive Summary

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine. This molecule is a complex heterocyclic system that integrates the distinct and biologically significant scaffolds of acridine and a disubstituted imidazole. Acridine derivatives are renowned for their DNA intercalating properties and have been foundational in the development of anticancer and antimicrobial agents.[1][2] Similarly, the imidazole nucleus is a cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals.[3] The target compound, by conjugating these two pharmacophores, represents a molecule of significant interest for drug discovery and materials science.

The core of the proposed synthesis is a highly efficient, one-pot, three-component reaction based on the principles of the Debus-Radziszewski imidazole synthesis.[4][5][6][7] This strategy offers superior atom economy and operational simplicity compared to linear, multi-step approaches. This guide details the synthesis of the requisite precursors, the execution of the final multicomponent assembly, mechanistic insights, and detailed experimental protocols for researchers in drug development and organic synthesis.

Introduction: The Rationale for Acridine-Imidazole Conjugates

The field of medicinal chemistry continuously seeks novel molecular architectures that can address complex biological targets. The strategy of molecular hybridization, which involves covalently linking two or more distinct pharmacophores, has emerged as a powerful tool for developing new therapeutic agents with potentially enhanced efficacy or novel mechanisms of action.

The Acridine Scaffold: Acridine is a planar, tricyclic heteroaromatic system known for its ability to intercalate between the base pairs of DNA.[1] This interaction disrupts DNA replication and transcription, leading to cytotoxic effects that have been successfully exploited in anticancer therapies (e.g., Amsacrine) and as antiseptics (e.g., Proflavine).[1][2][8] The unique photophysical properties of acridines also make them valuable as fluorescent probes for biological imaging.[8][9]

The Imidazole Scaffold: The imidazole ring is a five-membered heterocycle that is a fundamental building block in numerous biological molecules, including the amino acid histidine. Its derivatives exhibit a vast range of pharmacological activities, including antifungal, antibacterial, and kinase inhibitory properties.[10] The 2,4,5-trisubstituted imidazole framework, often referred to as a lophine derivative, is particularly noted for its chemiluminescent and photochromic properties.[11]

By conjugating a 4,5-bis(4-bromophenyl)-1H-imidazole moiety at the C-9 position of acridine, the resulting molecule, 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine, combines the DNA-targeting potential of the acridine core with the rich pharmacological profile of the imidazole unit. The bromine substituents on the phenyl rings also provide valuable handles for further synthetic diversification through cross-coupling reactions, enabling the generation of extensive chemical libraries for structure-activity relationship (SAR) studies.

Retrosynthetic Analysis and Strategy

The most efficient and elegant approach to the target molecule is through a multicomponent reaction (MCR) strategy. MCRs are convergent processes where three or more reactants combine in a single operation to form a product that incorporates substantial portions of all starting materials.[6] This approach is highly valued for its efficiency, reduction of waste, and minimization of purification steps for intermediate compounds.

The chosen strategy is a one-pot Debus-Radziszewski imidazole synthesis.[4][12] This reaction classically involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and an ammonia source to form a 2,4,5-trisubstituted imidazole.

Retrosynthetic Breakdown:

• Target Molecule: 9-(4,5-Bis(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

• Key Disconnection: The imidazole ring itself.

• Precursors:

  • C4-C5 Source (1,2-Dicarbonyl): 4,4'-Dibromobenzil

  • C2 Source (Aldehyde): Acridine-9-carboxaldehyde

  • Nitrogen Source (Ammonia): Ammonium Acetate

This retrosynthetic analysis transforms a complex synthesis into a single, convergent assembly step from three key precursors.

Synthesis of Key Precursors

While the core of this guide focuses on the final assembly, the preparation of the precursors is a critical prerequisite. These materials can be sourced commercially or synthesized via established literature methods.

3.1 Synthesis of 4,4'-Dibromobenzil

4,4'-Dibromobenzil is the 1,2-diketone that will form the 4,5-positions of the imidazole ring. It is typically synthesized by the oxidation of 4,4'-dibromobenzoin. The benzoin itself can be prepared from 4-bromobenzaldehyde via a benzoin condensation. A common and effective oxidant for converting the benzoin to the benzil is copper(II) acetate in acetic acid or nitric acid.

3.2 Synthesis of Acridine-9-carboxaldehyde

Acridine-9-carboxaldehyde provides the C2 carbon of the imidazole ring and links it to the acridine scaffold. A reliable method for its synthesis involves the following steps:

• Bernthsen Acridine Synthesis: Reaction of diphenylamine with a suitable carboxylic acid (or derivative) in the presence of a cyclizing agent like phosphorus oxychloride (POCl₃) or zinc chloride yields a 9-substituted acridine.[8][13] To obtain an intermediate suitable for conversion to an aldehyde, one might start with a reaction leading to 9-methylacridine.

• Oxidation: The 9-methylacridine can then be oxidized to acridine-9-carboxaldehyde using an appropriate oxidizing agent, such as selenium dioxide (SeO₂).

Core Synthesis: A One-Pot, Three-Component Assembly

The centerpiece of this synthetic guide is the one-pot condensation of 4,4'-dibromobenzil, acridine-9-carboxaldehyde, and ammonium acetate. This reaction proceeds under thermal conditions, often in a high-boiling polar solvent like glacial acetic acid or dimethylformamide (DMF).

Mechanistic Insights

The Debus-Radziszewski reaction mechanism, while not definitively established in all cases, is generally believed to proceed through two main stages[4][5][7]:

• Diimine Formation: The 1,2-dicarbonyl compound (4,4'-dibromobenzil) condenses with two equivalents of ammonia (from ammonium acetate) to form a diimine intermediate.

• Condensation and Cyclization: This diimine intermediate then reacts with the aldehyde (acridine-9-carboxaldehyde). A subsequent condensation and intramolecular cyclization, followed by an oxidation/aromatization step (often facilitated by air or the reaction conditions), yields the final 2,4,5-trisubstituted imidazole ring.

The use of ammonium acetate is advantageous as it serves as a convenient, solid source of ammonia and the acetate anion can act as a mild base to facilitate the condensation steps.[11][14]

Visual Workflow: One-Pot Synthesis Pathway

Caption: Conceptual workflow for the one-pot synthesis.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for lophine synthesis and should be adapted and optimized by the researcher. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Reaction: Synthesis of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

Component	Molar Ratio	Typical Quantity	Purpose
4,4'-Dibromobenzil	1.0 eq	3.68 g (10 mmol)	Dicarbonyl Precursor
Acridine-9-carboxaldehyde	1.0 eq	2.07 g (10 mmol)	Aldehyde Precursor
Ammonium Acetate	5.0 - 10.0 eq	3.85 g - 7.71 g (50-100 mmol)	Ammonia Source & Catalyst
Glacial Acetic Acid	-	50 mL	Solvent

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4,4'-dibromobenzil (1.0 eq), acridine-9-carboxaldehyde (1.0 eq), and a significant excess of ammonium acetate (5-10 eq).

• Solvent Addition: Add glacial acetic acid (approx. 5 mL per mmol of benzil) to the flask.

• Heating: Heat the reaction mixture to reflux (approximately 118 °C for acetic acid) with vigorous stirring. The solid reactants will gradually dissolve as the reaction proceeds.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane:ethyl acetate). The reaction is typically complete within 4-12 hours.[11]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker containing 500 mL of ice-cold water with stirring. A precipitate should form.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution or dilute ammonium hydroxide until the pH is approximately 7-8.

• Isolation:

  • Collect the resulting solid precipitate by vacuum filtration.

  • Wash the solid thoroughly with deionized water to remove any residual salts.

  • Dry the crude product in a vacuum oven.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol, or a mixture of DMF and water) or by column chromatography on silica gel to yield the pure 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine.

Visual Diagram: Chemical Reaction Pathway

Caption: The overall three-component reaction scheme.

Characterization

The identity and purity of the synthesized compound must be confirmed through standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure, showing the characteristic signals for the acridine, phenyl, and imidazole protons and carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the target molecule.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Will show characteristic absorption bands for N-H stretching in the imidazole ring and C=N and C=C bonds within the aromatic systems.

• Melting Point: A sharp melting point is indicative of high purity.

Conclusion

This guide outlines a scientifically sound and highly efficient multicomponent strategy for the synthesis of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine. By leveraging the Debus-Radziszewski reaction, this approach provides a convergent and atom-economical pathway to a complex molecular architecture of significant interest to medicinal chemists and materials scientists. The detailed protocol and mechanistic rationale provide a solid foundation for researchers to successfully synthesize and further explore the potential of this and related acridine-imidazole conjugates. The brominated handles on the final molecule offer extensive opportunities for post-synthesis modification, paving the way for the development of novel compounds with tailored biological and photophysical properties.

References

• Debus–Radziszewski imidazole synthesis - Wikipedia. [Link]

• Debus-Radziszewski Imidazole Synthesis: Presented by Sourav Deka Mpharm 1 Semester Roll No 12 Pharmaceutical Chemistry - Scribd. [Link]

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• Regioselective Electrophilic Substitution of 2-Hydroxy and 2-Methoxy Substituted Acridines. Application to the Synthesis of Pyrido[2,3,4-mn]acridine. Synthetic Communications. [Link]

• Solvent-Free Approaches for the Synthesis of Lophine Derivatives. Thieme Connect. [Link]

• Crystal structure of 2-[(E)-2-(4-bromophenyl)diazen-1-yl]-4,5-bis(4-methoxyphenyl)-1H-imidazole. Acta Crystallographica Section E. [Link]

• Acridine Derivatives and Their Pharmacology. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• An overview of pharmacological activities of acridine derivatives. ResearchGate. [Link]

• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. MDPI. [Link]

• Synthesis of 2‐acyl acridines for the SAR study. ResearchGate. [Link]

• Radziszewski Imidazole Synthesis and Smiles Rearrangement Reaction. ResearchGate. [Link]

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• Acridine as an Anti-Tumour Agent: A Critical Review. National Institutes of Health (NIH). [Link]

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• Synthesis of lophine. ResearchGate. [Link]

• Lophine (2,4,5-triphenyl-1H-imidazole). National Institutes of Health (NIH). [Link]

• ACRIDINE: A VERSATILE HETEROCYCLIC NUCLEUS. ijrpls.com. [Link]

• Synthesis, Spectral Studies and Quantum-Chemical Investigations on the Powerful Fluorophores: Imidazo[4,5-a ]acridines. ResearchGate. [Link]

• Discovery and Characterization of Acridine Radical Photoreductants. Nature. [Link]

• Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. PubMed. [Link]

• One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. ijc.iaush.ac.ir. [Link]

• Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl- 1H-imidazole Using Natural Heterogeneous LPP Catalyst. MDPI. [Link]

• Design, Synthesis and Antibacterial Activity Evaluation of 4,5-Diphenyl-1H-Imidazoles Derivatives. Scientific Research Publishing. [Link]

• New One-Pot Methodologies for the Modification or Synthesis of Alkaloid Scaffolds. MDPI. [Link]

• Spectroscopic and structural characterization of the cation. PubMed. [Link]

• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. National Institutes of Health (NIH). [Link]

• 1-(4-Bromophenyl)-4,5-diphenyl-2-(1H-pyrrol-2-yl)-1H-imidazole. National Institutes of Health (NIH). [Link]

• Synthesis and Studies of 9-Activated 4,5-Dimethoxyacridine Multifunctionalizable Building Blocks. Periodica Polytechnica Chemical Engineering. [Link]

• Novel bifunctional acridine-acridinium conjugates: synthesis and study of their chromophore-selective electron-transfer and DNA-binding properties. PubMed. [Link]

• One-pot synthesis of 2,4,5-tri-substituted-1H-imidazoles promoted by trichloromelamine. Semantic Scholar. [Link]

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1H and 13C NMR spectral assignments for 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

In-Depth Technical Guide: 1 H and 13 C NMR Spectral Assignments for 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

As a Senior Application Scientist, characterizing complex, highly conjugated polycyclic systems requires more than just reading chemical shifts from a spectrum; it demands a deep understanding of molecular physics, electronic effects, and dynamic solution-state behaviors.

This whitepaper provides an authoritative, causality-driven guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral assignments for 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine . By deconstructing the molecule into its core pharmacophores—the intercalating acridine moiety and the sterically encumbered lophine (imidazole) derivative—we establish a self-validating analytical workflow suitable for rigorous drug development and structural verification.

Structural Deconstruction & Numbering Framework

To ensure absolute clarity in our spectral assignments, we must first establish a rigid numbering system for the three distinct structural domains of the molecule:

• The Acridine Core: Numbered standardly from 1 to 10. The nitrogen is at position 10. The imidazole ring is attached at the highly deshielded C9 position.

• The Imidazole Core: Numbered 1 to 5. The N-H is N1, the attachment to acridine is at C2 , and the bromophenyl rings are attached at C4 and C5 .

• The 4-Bromophenyl Rings: Numbered 1'' to 6''. The ipso carbon attached to the imidazole is C1'', and the bromine-bearing carbon is C4'' .

Experimental Workflow: A Self-Validating Protocol

A robust NMR protocol must be internally self-validating. Relying solely on 1D NMR for a molecule with 17 aromatic protons and 28 carbons leaves unacceptable room for assignment errors. The following protocol ensures that every structural claim is cross-verified by orthogonal data points.

Step-by-Step Acquisition Methodology

• Solvent Selection (Causality): Dissolve 15–20 mg of the highly purified compound in 0.6 mL of DMSO- d6​ .

  • Why DMSO- d6​ ? This rigid, planar molecule exhibits strong intermolecular π−π stacking, making it poorly soluble in CDCl 3​ . Furthermore, the strong hydrogen-bond accepting nature of DMSO slows the chemical exchange rate of the imidazole N-H proton, allowing it to be observed as a distinct, broad singlet rather than being lost to the baseline.

• Instrument Tuning: Utilize a ≥ 400 MHz NMR spectrometer. Tune and match the probe for both 1 H and 13 C frequencies to maximize the signal-to-noise ratio (SNR), which is critical for detecting the highly relaxed quaternary carbons (C9, C2, C4, C5).

• 1D Acquisition:

  • 1 H NMR: Acquire with a 30° pulse angle, a relaxation delay ( D1​ ) of 2.0 seconds, and 64 scans.

  • 13 C NMR: Utilize power-gated decoupling (e.g., WALTZ-16) to prevent nuclear Overhauser effect (NOE) distortion while decoupling protons. Use a D1​ of 2.5–3.0 seconds and acquire ≥ 1024 scans to resolve the 12 distinct quaternary carbon environments.

• 2D Connectivity Matrix (Self-Validation): Acquire COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation). The HSQC locks primary C-H pairs, while the HMBC bridges the isolated ring systems, proving that the acridine is covalently bound to C2 of the imidazole.

Workflow of 1D and 2D NMR techniques for self-validating spectral assignments.

1 H NMR Spectral Analysis & Causality

The proton spectrum of this compound is defined by two isolated spin systems: the acridine core and the bromophenyl rings. At room temperature, the rapid tautomerization of the imidazole N-H proton averages the electronic environments of the two 4-bromophenyl rings, rendering them chemically equivalent on the NMR timescale.

Table 1: 1 H NMR Quantitative Assignments (400 MHz, DMSO- d6​ )

Position	Shift ( δ , ppm)	Multiplicity	Int.	J (Hz)	Mechanistic Rationale & Causality
Imidazole N-H	~13.20	br s	1H	-	Highly deshielded due to hydrogen bonding with DMSO. Broadened by quadrupolar relaxation of Nitrogen-14 and chemical exchange.
Acridine H1, H8	~8.35	d	2H	8.5	Experiences severe steric compression and anisotropic deshielding from the adjacent C9-imidazole ring[1].
Acridine H4, H5	~8.25	d	2H	8.5	Deshielded by the adjacent electronegative acridine nitrogen (N10).
Acridine H3, H6	~7.90	ddd	2H	8.5, 6.5, 1.5	Typical meta/para coupling within the acridine outer rings.
Acridine H2, H7	~7.65	ddd	2H	8.5, 6.5, 1.5	Shielded relative to H3/H6 due to resonance electron donation from the central nitrogen.
Phenyl H3'', H5''	~7.60	d	4H	8.5	Ortho to the bromine atom. Forms the AA' part of an AA'BB' spin system.
Phenyl H2'', H6''	~7.45	d	4H	8.5	Ortho to the imidazole ring. Forms the BB' part of the spin system.

Note: The exact chemical shifts may vary slightly ( ± 0.05 ppm) depending on the exact concentration and temperature due to π -stacking aggregation.

13 C NMR Spectral Analysis & Substituent Effects

The carbon spectrum is highly complex due to the presence of 12 distinct quaternary carbons. The assignments rely heavily on known substituent effects, specifically the2[2], which dramatically shifts the C4'' carbon upfield.

Table 2: 13 C NMR Quantitative Assignments (100 MHz, DMSO- d6​ )

Position	Shift ( δ , ppm)	Type	Mechanistic Rationale & Causality
Acridine C4a, C10a	~148.2	Cq	Bridgehead carbons adjacent to the acridine nitrogen; highly deshielded by electronegativity.
Imidazole C2	~142.5	Cq	Sandwiched between two nitrogen atoms; highly deshielded. Confirmed via HMBC from Acridine H1/H8.
Acridine C9	~139.5	Cq	The central attachment point. Deshielded by the extended conjugation of the 3[3].
Imidazole C4, C5	~137.0	Cq	Often appears as a broadened singlet at room temperature due to the N1 ⇌ N3 tautomeric exchange averaging their environments.
Phenyl C1''	~133.5	Cq	Ipso carbon attached to the imidazole ring.
Phenyl C3'', C5''	~131.5	CH	Ortho to the bromine atom.
Acridine C3, C6	~130.8	CH	Para to the central nitrogen; experiences less resonance shielding than C2/C7.
Phenyl C2'', C6''	~129.8	CH	Ortho to the imidazole ring.
Acridine C4, C5	~129.5	CH	Adjacent to the bridgehead nitrogen.
Acridine C2, C7	~127.2	CH	Ortho/para resonance shielding from the central nitrogen pushes this upfield.
Acridine C1, C8	~126.5	CH	Adjacent to the C9 substitution.
Acridine C8a, C9a	~125.8	Cq	Bridgehead carbons adjacent to C9.
Phenyl C4'' (C-Br)	~121.0	Cq	Diagnostic: The heavy atom effect of the covalently bound bromine atom increases local electron density, shielding this carbon significantly[2].

The 2D NMR Connectivity Matrix: Validating the Assembly

To achieve absolute trustworthiness (E-E-A-T), we must prove that the three ring systems are connected as drawn.

• Validating the Acridine-Imidazole Bond: In the HMBC spectrum, the highly deshielded doublets of Acridine H1 and H8 ( δ 8.35) show strong three-bond ( 3JCH​ ) correlations to the Acridine C9 ( δ 139.5) and, crucially, to the Imidazole C2 ( δ 142.5) . This cross-peak is the definitive proof that the acridine core is attached to the 2-position of the imidazole, rather than the 4 or 5 positions.

• Validating the Imidazole-Phenyl Bonds: The Phenyl H2''/H6'' protons ( δ 7.45) show 3JCH​ correlations to the Imidazole C4/C5 carbons ( δ 137.0) . Because tautomerization averages C4 and C5, both phenyl rings will correlate to this single broadened carbon peak, confirming symmetrical substitution at the back of the lophine core.

By layering the 1D chemical shifts with 2D spatial and bond-through correlations, the structural assignment transitions from an educated hypothesis to a mathematically proven, self-validating system.

References

• Metal-Free Catalytic Synthesis of Tetrasubstituted Furans from α-Hydroxy Ketones and Cyano Compounds Source: MDPI URL
• A green development of Bernthsen 9-substituted acridine synthesis in the absence of solvent catalyzed by p-toluenesulphonic acid (p-TSA)
• NOVEL CARBOHYDRAZIDE AND HYDRAZONE BIOMARKERS BASED ON 9-SUBSTITUTED ACRIDINE AND ANTHRACENE FLUOROGENS Source: Clockss URL

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A Technical Guide to the UV-Vis Absorption and Emission Spectra of Brominated Acridine Fluorophores

This guide provides an in-depth exploration of the photophysical properties of brominated acridine fluorophores, focusing on their UV-Vis absorption and emission spectra. It is intended for researchers, scientists, and professionals in drug development who utilize fluorescence spectroscopy and are interested in the unique characteristics of halogenated aromatic compounds. We will delve into the theoretical underpinnings of their spectral behavior, the practical aspects of their analysis, and the implications for their application.

Introduction: The Acridine Core and the Impact of Bromination

Acridine and its derivatives are a class of nitrogen-containing heterocyclic compounds that have long been a cornerstone in the development of fluorescent probes and therapeutic agents. Their rigid, planar structure gives rise to strong π-π* electronic transitions, resulting in characteristic UV-Vis absorption and fluorescence properties. The introduction of substituents onto the acridine core is a powerful strategy for modulating these properties, and halogenation, particularly bromination, imparts unique and often desirable characteristics.

The presence of bromine atoms on the acridine ring system significantly influences the electronic and photophysical behavior of the molecule. This is primarily due to the "heavy atom effect," which enhances spin-orbit coupling. This phenomenon facilitates intersystem crossing (ISC), the transition of an electron from an excited singlet state (S₁) to a triplet state (T₁). Consequently, brominated acridines often exhibit reduced fluorescence quantum yields and may display phosphorescence. Understanding these spectral shifts and changes in emission intensity is crucial for the rational design of probes and drugs with specific photophysical profiles.

Fundamentals of UV-Vis Absorption and Fluorescence Spectroscopy

To fully appreciate the nuances of brominated acridine spectra, a brief review of the fundamental principles of molecular spectroscopy is warranted.

UV-Vis Absorption: When a molecule absorbs a photon of UV or visible light, an electron is promoted from a lower energy molecular orbital (typically the highest occupied molecular orbital, HOMO) to a higher energy one (usually the lowest unoccupied molecular orbital, LUMO). The specific wavelengths of light that are absorbed are determined by the energy difference between these orbitals. For acridine derivatives, these transitions are typically π-π* in nature. The Beer-Lambert Law quantitatively relates the absorbance to the concentration of the absorbing species.

Fluorescence Emission: Following absorption and rapid vibrational relaxation to the lowest vibrational level of the first excited singlet state (S₁), the molecule can return to the ground state (S₀) by emitting a photon. This process is known as fluorescence. Due to the energy loss through vibrational relaxation, the emitted photon has lower energy (longer wavelength) than the absorbed photon. This difference in wavelength between the absorption maximum (λ_abs) and the emission maximum (λ_em) is known as the Stokes shift .

The Jablonski diagram below provides a schematic representation of these electronic transitions.

Caption: Jablonski diagram illustrating electronic transitions.

Spectral Properties of Brominated Acridine Fluorophores

The position and number of bromine substituents on the acridine ring have a profound impact on the resulting UV-Vis absorption and emission spectra.

Effect on Absorption Spectra

Generally, the introduction of bromine atoms, being electron-withdrawing through induction but electron-donating through resonance, can lead to a bathochromic (red) shift in the absorption maxima. This is attributed to the perturbation of the π-electron system of the acridine core. The magnitude of this shift is dependent on the substitution pattern. For instance, studies on various halogenated 9-acridone derivatives have shown that halogenation can cause a red shift in the absorption spectra.

Effect on Emission Spectra

The most significant impact of bromination is observed in the emission properties. The heavy atom effect of bromine enhances spin-orbit coupling, which increases the rate of intersystem crossing from the S₁ state to the T₁ state. This has two major consequences:

• Fluorescence Quenching: As the rate of ISC increases, the population of molecules in the S₁ state that can undergo fluorescence decreases. This leads to a reduction in the fluorescence quantum yield (Φ_f).

• Phosphorescence Enhancement: The increased population of the T₁ state can lead to observable phosphorescence, which is emission from the triplet state. Phosphorescence is a much slower process than fluorescence and occurs at longer wavelengths.

Solvent Effects

The photophysical properties of acridine fluorophores, including their brominated derivatives, can be sensitive to the solvent environment. In polar solvents, a red shift in the emission spectrum is often observed due to the stabilization of the excited state dipole moment. This phenomenon, known as solvatochromism, can be exploited for sensing applications.

Tabulated Spectroscopic Data

The following table summarizes the photophysical properties of selected brominated acridine derivatives from the literature. This data illustrates the trends discussed above.

Compound	Solvent	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_f)	Reference
Acridine	Ethanol	355	413, 436	0.33
2-Bromoacridine	Dioxane	360, 378	406, 428	-
9-Bromoacridine	Cyclohexane	365, 384	-	-
2,7-Dibromo-9-acridone	Ethanol	413	431	-

Note: The availability of comprehensive and directly comparable datasets can be limited, and the values presented are illustrative. Researchers should always refer to the primary literature for specific experimental conditions.

Experimental Protocols for Spectral Characterization

Accurate and reproducible measurement of UV-Vis absorption and emission spectra is paramount for the characterization of brominated acridine fluorophores.

General Workflow

The following diagram outlines a typical workflow for the spectral characterization of a novel fluorophore.

Caption: Experimental workflow for spectral characterization.

Step-by-Step Protocol for UV-Vis Absorption Measurement

• Instrument Preparation: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable readings.

• Solvent Blank: Fill a clean quartz cuvette with the same high-purity solvent used to prepare your sample. Place the cuvette in the spectrophotometer and record a baseline correction or "zero" the instrument across the desired wavelength range.

• Sample Preparation: Prepare a dilute solution of the brominated acridine in the chosen solvent. The concentration should be adjusted to yield an absorbance maximum between 0.1 and 1.0 to ensure linearity according to the Beer-Lambert Law.

• Sample Measurement: Rinse the cuvette with a small amount of the sample solution before filling it. Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λ_abs). If the concentration and path length are known, calculate the molar absorptivity (ε).

Step-by-Step Protocol for Fluorescence Emission Measurement

• Instrument Preparation: Turn on the spectrofluorometer and allow the lamp to stabilize.

• Solvent Blank: Record the emission spectrum of the pure solvent to identify any potential background signals or Raman scattering peaks.

• Sample Preparation: Use a dilute solution of the fluorophore with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

• Emission Spectrum: Set the excitation wavelength to the λ_abs determined from the UV-Vis spectrum. Scan a range of longer wavelengths to record the emission spectrum and determine the emission maximum (λ_em).

• Excitation Spectrum: Set the emission monochromator to the λ_em and scan a range of shorter wavelengths for the excitation. The resulting excitation spectrum should ideally match the absorption spectrum.

• Quantum Yield Determination: The fluorescence quantum yield is typically determined relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄). The absorbance of the sample and standard solutions should be matched at the excitation wavelength. The quantum yield is calculated using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²)

  where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Applications in Research and Drug Development

The unique photophysical properties of brominated acridine fluorophores make them valuable tools in various scientific disciplines:

• Fluorescent Probes: Their sensitivity to the local environment can be harnessed to develop probes for sensing ions, pH, and biomolecules.

• Bioimaging: Acridine derivatives are known to intercalate with DNA, and their brominated analogues can be used for imaging cellular structures.

• Photodynamic Therapy (PDT): The enhanced intersystem crossing in brominated acridines makes them potential photosensitizers for PDT. Upon excitation, they can generate reactive oxygen species that induce cell death in cancerous tissues.

Conclusion

Bromination of the acridine core provides a powerful means to modulate the photophysical properties of this important class of fluorophores. The heavy atom effect introduced by bromine significantly influences the balance between fluorescence and intersystem crossing, leading to reduced fluorescence quantum yields and the potential for phosphorescence. A thorough understanding of their UV-Vis absorption and emission spectra, coupled with rigorous experimental characterization, is essential for the successful design and application of brominated acridine derivatives in research, diagnostics, and therapeutics.

References

• Turro, N. J., Ramamurthy, V., & Scaiano, J. C. (2010). Modern Molecular Photochemistry of Organic Molecules. University Science Books. [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

• Kawska, A., et al. (2019). Spectroscopic and Theoretical Study of Halogenated 9-Acridone Derivatives. Molecules, 24(18), 3363. [Link]

• Saroja, G., et al. (2001). Solvent effect on the absorption and fluorescence spectra of acridine and 9-aminoacridine: a theoretical study. Journal of Molecular Structure: THEOCHEM, 572(1-3), 109-115. [Link]

• Karmakar, B., & Ganguly, T. (1994). A study of the photophysical properties of acridine in different solvents. Journal of Photochemistry and Photobiology A: Chemistry, 81(2), 113-119. [Link]

• Acheson, R. M., & Constable, A. C. (1981). Acridines. Part 33. The preparation and spectra of some 2- and 4-substituted acridines. Journal of the Chemical Society, Perkin Transactions 1, 1981, 1920-1925. [Link]

• Wild, U. P., & Holzner, A. (1972). The electronic spectra of 9-substituted acridines. Photochemistry and Photobiology, 15(5), 435-443. [Link]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This powerful tool is widely employed in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.[3][4] At the heart of this transformation is a palladium catalyst that facilitates the coupling of an organoboron species with an organic halide or triflate.[1][5]

This guide provides detailed application notes and protocols for the Suzuki-Miyaura cross-coupling of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine. This substrate presents a unique opportunity for the synthesis of novel, highly functionalized molecules with potential applications in medicinal chemistry and materials science, owing to the presence of two reactive aryl bromide moieties. The imidazole and acridine cores are also significant pharmacophores.[6][7] This document is designed to provide researchers, scientists, and drug development professionals with the necessary information to successfully perform this transformation, troubleshoot potential issues, and optimize reaction conditions for their specific needs.

Core Concepts and Mechanistic Overview

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a catalytic cycle with three main steps: oxidative addition, transmetalation, and reductive elimination.[1][5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl bromide (in this case, the bromophenyl groups of the substrate) to form a Pd(II) complex.[5] The reactivity of the aryl halide is a critical factor, with the general trend being I > Br > Cl.[1] For aryl bromides, this step is typically facile.

• Transmetalation: The organic group from the organoboron reagent (e.g., a boronic acid or its ester) is transferred to the palladium center, displacing the halide. This step is typically facilitated by a base, which activates the boronic acid.[5]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new carbon-carbon bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[5]

dot graph Suzuki_Miyaura_Cycle { graph [layout=circo, overlap=false, splines=true, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

// Nodes Pd0 [label="Pd(0)L_n", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative Addition", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; PdII_ArX [label="Ar-Pd(II)-X(L_n)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Transmetalation [label="Transmetalation", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; PdII_ArAr [label="Ar-Pd(II)-Ar'(L_n)", fillcolor="#FBBC05", fontcolor="#202124"]; RedElim [label="Reductive Elimination", shape=ellipse, style=filled, fillcolor="#FFFFFF"];

// Edges Pd0 -> OxAdd [label="Ar-X"]; OxAdd -> PdII_ArX; PdII_ArX -> Transmetalation [label="Ar'-B(OR)2\nBase"]; Transmetalation -> PdII_ArAr; PdII_ArAr -> RedElim; RedElim -> Pd0 [label="Ar-Ar'"]; } caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Synthesis of the Starting Material

The starting material, 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine, can be synthesized through a multi-component reaction. A plausible route involves the condensation of 4,4'-dibromobenzil, acridine-9-carbaldehyde, and ammonium acetate. Several methods exist for the synthesis of substituted imidazoles.[6][8][9]

Recommended Suzuki-Miyaura Cross-Coupling Protocols

The following protocols are designed as a starting point for the Suzuki-Miyaura cross-coupling of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine. Optimization of these conditions may be necessary depending on the specific boronic acid used.

Protocol 1: General Conditions for Arylboronic Acids

This protocol is suitable for a wide range of arylboronic acids.

Materials:

• 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

• Arylboronic acid (2.2 - 3.0 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (1-5 mol%)

• Triphenylphosphine (PPh₃) or a more electron-rich and bulky phosphine ligand like SPhos or XPhos (2-10 mol%)[10][11]

• Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) (2-4 equivalents)

• Solvent: 1,4-Dioxane/water (4:1) or Toluene/water (4:1)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask, add 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine (1 equivalent), the arylboronic acid, the palladium catalyst, the phosphine ligand, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.[12]

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired coupled product.

Protocol 2: Conditions for Heteroarylboronic Acids

Heteroarylboronic acids can be more challenging substrates due to potential catalyst inhibition or instability.[11][13] The use of specialized ligands and bases is often beneficial.

Materials:

• 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

• Heteroarylboronic acid (2.5 - 3.5 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-3 mol%)

• A Buchwald ligand such as SPhos, XPhos, or RuPhos (2-6 mol%)[10][11]

• Potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) (3-5 equivalents)

• Solvent: Tetrahydrofuran (THF)/water (4:1) or 2-Methyl-THF/water (4:1)

Procedure:

• Follow steps 1-3 from Protocol 1, using the specified catalyst, ligand, and base for this protocol.

• Heat the reaction mixture to a temperature between 60-90 °C. Heteroarylboronic acids can sometimes be sensitive to higher temperatures.

• Monitor the reaction closely as described in Protocol 1.

• Follow the workup and purification procedure outlined in steps 5-8 of Protocol 1.

Key Experimental Considerations and Causality

• Catalyst and Ligand Selection: The choice of palladium source and ligand is crucial for a successful reaction.[5] While Pd(PPh₃)₄ can be effective, modern catalyst systems often employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) ligands.[10][14][15] These ligands promote the oxidative addition and reductive elimination steps, leading to higher yields and faster reaction times, especially with challenging substrates.[16][17]

• Base: The base plays a critical role in activating the boronic acid for transmetalation.[5] Inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ are commonly used. The strength and solubility of the base can significantly impact the reaction outcome. For sensitive substrates, milder bases like potassium fluoride (KF) may be employed.[18]

• Solvent: A variety of solvents can be used, with ethereal solvents like dioxane and THF, or aromatic solvents like toluene being common choices.[18] The addition of water is often necessary to dissolve the inorganic base and facilitate the reaction. The choice of solvent can also affect the solubility of the reactants and catalyst, which is critical for efficient reaction.[19]

• Temperature: Most Suzuki-Miyaura reactions require heating to proceed at a reasonable rate.[20] However, excessive temperatures can lead to catalyst decomposition or side reactions. The optimal temperature should be determined empirically for each specific substrate combination.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen.[20] Therefore, it is essential to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst deactivation.[12]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst and ligand. Consider using a pre-catalyst that is more air-stable.[11]
Poor solubility of reactants	Screen different solvent systems to improve solubility.[19]
Insufficiently active catalyst system	Switch to a more electron-rich and bulky ligand (e.g., a Buchwald ligand).[10][17]
Deactivation of the catalyst	Ensure the reaction is performed under a strict inert atmosphere. Purify all reagents and solvents.[12][20]
Homocoupling of Boronic Acid	Presence of oxygen	Thoroughly degas all solvents and ensure a good inert atmosphere.[5]
High reaction temperature	Lower the reaction temperature.
Protodeborylation	Presence of water and/or high temperature	Use anhydrous conditions if possible, or minimize the amount of water. Use a milder base.
Dehalogenation of Starting Material	Presence of hydride sources	Avoid alcohol solvents and amine bases if possible.[20]

Experimental Workflow Visualization

References

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.).
• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem. (n.d.).
• A magnetically separable palladium catalyst containing a bulky N-heterocyclic carbene ligand for the Suzuki–Miyaura reaction - Green Chemistry (RSC Publishing). (n.d.).
• Synthesis and catalytic applications of palladium N-heterocyclic carbene complexes as efficient pre-catalysts for Suzuki–Miyaura and Sonogashira coupling reactions - New Journal of Chemistry (RSC Publishing). (n.d.).
• Highly Active Palladium Catalysts for Suzuki Coupling Reactions | Journal of the American Chemical Society. (n.d.).
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. (n.d.).
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC. (n.d.).
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich. (n.d.).
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.).
• Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction - Sigma-Aldrich. (n.d.).
• Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes - ACS Publications. (2012, August 28).
• Palladium-Catalyzed Suzuki–Miyaura Reactions with Triazenyl-Tethered Aryl Bromides: Exploiting the Orthogonal Coupling Sites under Different Conditions - ACS Publications. (2024, September 11).
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021, July 9).
• Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures - ResearchGate. (2025, September 27).
• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing). (2025, May 20).
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10).
• How can I solve my problem with Suzuki coupling? - ResearchGate. (2014, December 23).
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC. (2021, February 10).
• Suzuki−Miyaura Cross-Coupling Reactions Mediated by Palladium/Imidazolium Salt Systems | Organometallics - ACS Publications. (2002, June 7).
• Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles | Request PDF. (n.d.).
• Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence - MDPI. (2025, August 1).
• Suzuki-Miyaura Coupling Enabled by Aryl to Vinyl 1,4-Palladium Migration - PMC. (2020, March 27).
• A One-Pot, Four-Component Synthesis of N-Substituted 2,4-Diarylimidazoles. (n.d.).
• Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl- 1H-imidazole Using Natural Heterogeneous LPP Catalyst. (2025, September 7).
• 1-(4-Bromophenyl)-4,5-diphenyl-2-(1H-pyrrol-2-yl)-1H-imidazole - PMC. (n.d.).
• Synthesis and Studies of 9-Activated 4,5-Dimethoxyacridine Multifunctionalizable Building Blocks - Periodica Polytechnica. (2024, June 27).
• Current Chemistry Letters One-pot synthesis of 2,4,5-tri-substituted-1H-imidazoles promoted by trichloromelamine - Semantic Scholar. (2012, December 10).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Suzuki-Miyaura Coupling Enabled by Aryl to Vinyl 1,4-Palladium Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Yoneda Labs [yonedalabs.com]
• 6. A One-Pot, Four-Component Synthesis of N-Substituted 2,4-Diarylimidazoles [organic-chemistry.org]
• 7. pp.bme.hu [pp.bme.hu]
• 8. nanobioletters.com [nanobioletters.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. A magnetically separable palladium catalyst containing a bulky N-heterocyclic carbene ligand for the Suzuki–Miyaura reaction - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Synthesis and catalytic applications of palladium N-heterocyclic carbene complexes as efficient pre-catalysts for Suzuki–Miyaura and Sonogashira coupling reactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. reddit.com [reddit.com]
• 18. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]

DNA intercalation assays with 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

Application Note: Biophysical Characterization of DNA Intercalation by 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

Scientific Rationale & Mechanistic Overview

The compound 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine (CAS 49573-11-7) represents a highly specialized class of DNA-binding agents[1]. Designing effective DNA-targeted therapeutics requires balancing strong binding affinity with sequence or structural selectivity. This molecule achieves this through a dual-action binding modality:

• The Acridine Core (The Intercalator): Acridine derivatives are classic, well-established DNA intercalating agents[2]. The planar, electron-deficient tricyclic heteroaromatic ring inserts itself between adjacent DNA base pairs. This process is driven by hydrophobic effects and π−π stacking interactions with the nucleobases, which slightly unwinds the DNA double helix and restricts the action of enzymes like topoisomerases and telomerases[2].

• The Bis(4-bromophenyl)imidazole Moiety (The Groove Binder): While the acridine core drives intercalation, the bulky 9-position substituent dictates the binding geometry. The imidazole ring serves as a versatile linker, capable of acting as both a hydrogen bond donor (via the N-H group) and acceptor, interacting directly with the DNA phosphate backbone[3]. Furthermore, the bulky 4-bromophenyl groups physically prevent the entire molecule from deeply intercalating. Instead, they are forced to reside in the DNA minor groove. The bromine atoms can participate in highly directional halogen bonding with electron-rich regions of the groove, significantly increasing the drug's residence time and overall binding affinity.

Mechanistic pathways of DNA stabilization by the acridine-imidazole derivative.

Experimental Workflow Design

To rigorously validate the DNA binding kinetics of this compound, a self-validating system of biophysical assays is required. No single assay is sufficient; UV-Vis confirms the binding mode, fluorescence competitive binding quantifies the affinity relative to a known standard, and thermal melting proves the thermodynamic stabilization of the helix.

Comprehensive biophysical workflow for evaluating DNA intercalation kinetics.

Step-by-Step Methodologies

Quality Control & Sample Preparation

Causality Check: Calf Thymus DNA (CT-DNA) is used as it is highly polymerized and serves as an excellent model for generalized double-stranded DNA[3]. Buffer selection (Tris-HCl, pH 7.4) is critical to maintain the DNA in its native B-form and mimic physiological conditions.

• Buffer Preparation: Prepare 10 mM Tris-HCl buffer containing 50 mM NaCl, adjusted to pH 7.4.

• CT-DNA Solubilization: Dissolve lyophilized CT-DNA in the buffer. Stir gently at 4°C overnight to ensure complete homogenization without shearing the polymer.

• Purity Validation: Measure the absorbance ratio at 260 nm and 280 nm ( A260​/A280​ ). A ratio between 1.8 and 1.9 is mandatory to confirm the DNA is sufficiently free of protein contamination[3].

• Compound Stock: Dissolve 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine in spectroscopic-grade DMSO to a concentration of 1 mM. Critical: The final concentration of DMSO in all assay wells must not exceed 1% (v/v) to prevent solvent-induced DNA denaturation.

UV-Vis Absorption Titration

Causality Check: Intercalation involves strong coupling between the π -electrons of the acridine chromophore and the DNA base pairs. This decreases the transition probability of the π→π∗ transitions, resulting in a decrease in absorbance (hypochromism) and a shift to a longer wavelength (bathochromism).

• Place 2.0 mL of the compound solution (20 μ M in Tris-HCl buffer, <1% DMSO) in a quartz cuvette (1 cm path length).

• Record the baseline absorption spectrum from 250 nm to 500 nm.

• Titrate sequentially with 2-5 μ L aliquots of the CT-DNA stock solution (yielding 0 to 100 μ M DNA concentrations).

• Incubate for 5 minutes after each addition to ensure thermodynamic equilibrium.

• Self-Validation: Observe the spectra for a clear isosbestic point . The presence of an isosbestic point confirms a clean, two-state equilibrium between the free and DNA-bound compound.

• Data Analysis: Calculate the intrinsic binding constant ( Kb​ ) using the Wolfe-Shimer equation:

  (ϵa​−ϵf​)[DNA]​=(ϵb​−ϵf​)[DNA]​+Kb​(ϵb​−ϵf​)1​

  (Where ϵa​ , ϵf​ , and ϵb​ are the apparent, free, and fully bound extinction coefficients, respectively).

Ethidium Bromide (EB) Competitive Displacement Assay

Causality Check: Ethidium bromide is a highly fluorescent intercalator only when bound to DNA. If the acridine derivative successfully intercalates, it will physically displace EB from the DNA pockets, resulting in a measurable quenching of fluorescence.

• Prepare a complex of CT-DNA (50 μ M) and EB (5 μ M) in Tris-HCl buffer. Incubate in the dark for 30 minutes.

• Transfer 2.0 mL of the DNA-EB complex to a fluorescence cuvette.

• Set the spectrofluorometer: Excitation λ=510 nm; Emission scan λ=550−700 nm.

• Titrate the complex with increasing concentrations of the acridine compound (0 to 50 μ M).

• Record the emission intensity at 600 nm after a 5-minute equilibration per addition.

• Data Analysis: Determine the quenching efficiency via the Stern-Volmer equation ( I0​/I=1+Ksv​[Q] ). Calculate the apparent binding constant ( Kapp​ ) using the equation:

  Kapp​=IC50​KEB​×[EB]​

  (Assuming KEB​=1.0×107M−1 ).

Thermal Denaturation (DNA Melting, Tm​ )

Causality Check: Intercalation acts like a "molecular staple," thermodynamically stabilizing the DNA double helix against heat-induced separation. A significant increase in the melting temperature ( ΔTm​≥3∘C ) is the definitive hallmark of true intercalation[2].

• Prepare a control sample of CT-DNA (50 μ M) and a test sample of CT-DNA (50 μ M) + Compound (10 μ M) in Tris-HCl buffer.

• Load samples into a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

• Monitor absorbance at 260 nm while ramping the temperature from 25°C to 95°C at a rate of 1.0°C/min.

• Data Analysis: Plot the first derivative of the absorbance with respect to temperature ( dA/dT ). The peak of the derivative curve represents the Tm​ . Calculate ΔTm​=Tm(complex)​−Tm(freeDNA)​ .

Quantitative Data Summary

Based on the structural profile of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine and related acridine-imidazole derivatives[2][3], researchers should benchmark their experimental outputs against the following expected biophysical parameters:

Parameter	Assay Source	Expected Range for Acridine-Imidazoles	Biological Significance
Intrinsic Binding Constant ( Kb​ )	UV-Vis Titration	1.0×105 to 5.0×106 M−1	Indicates strong, spontaneous binding affinity.
Hypochromism (%)	UV-Vis Titration	25% - 45%	Confirms deep insertion of the acridine core between base pairs.
Bathochromic Shift ( Δλ )	UV-Vis Titration	3 nm - 8 nm	Indicates stabilization of the excited state via π -stacking.
Apparent Binding Constant ( Kapp​ )	EB Displacement	1.0×106 to 8.0×106 M−1	Proves the compound successfully competes with strong intercalators.
Thermal Stabilization ( ΔTm​ )	DNA Melting	+4.0 °C to +8.5 °C	Demonstrates significant thermodynamic stabilization of the double helix.

References

• Novel Imidazolyl Derivatives of 1,8-Acridinedione as Potential DNA-Intercalating Agents Source: ResearchGate URL:[Link][3]

• Synthesis, DNA-Binding and Antiproliferative Properties of Acridine and 5-Methylacridine Derivatives Source: MDPI (Molecules) URL:[Link][2]

Sources

• 1. 208182-31-4|SB-203580 Analogue (4)|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Note: De Novo Synthesis of Acridone-Based Zn-Metal-Organic Frameworks (Zn-AcTA) for Photocatalytic Oxidation

Executive Summary

The deployment of Metal-Organic Frameworks (MOFs) as heterogeneous photosensitizers has revolutionized visible-light-mediated organic transformations. While porphyrin-based MOFs are well-documented, their synthesis is often plagued by low yields. Non-porphyrinic linkers with high intersystem crossing (ISC) efficiencies, such as acridone, present a highly scalable alternative.

This application note provides a comprehensive, causality-driven protocol for the preparation of Zn-AcTA , a zinc-based MOF constructed from an acridone-derived triacid linker (H3AcTA). By leveraging the near-unity ISC quantum yield of the acridone chromophore, Zn-AcTA serves as an exceptional heterogeneous catalyst for the energy-transfer-mediated generation of singlet oxygen (¹O₂). This guide details the de novo synthesis of the bromophenyl acridine precursor, the solvothermal assembly of the MOF, and its application in the selective oxidation of sulfides to sulfoxides[1].

Mechanistic Rationale: The Acridone Advantage

The rational design of photocatalytic MOFs requires a delicate balance between photophysical efficiency and structural porosity. The selection of the H3AcTA linker and Zn²⁺ nodes is driven by three core mechanistic principles[2]:

• Near-Unity Intersystem Crossing (ISC): Acridone is a cyclic analogue of benzophenone. Upon excitation with visible light (427 nm), it rapidly transitions from its singlet excited state to a long-lived triplet excited state. This triplet state facilitates highly efficient energy transfer to ground-state triplet oxygen (³O₂), generating reactive singlet oxygen (¹O₂)[2].

• Concave Linker Geometry for Enhanced Porosity: The elaboration of 10-(4-bromophenyl)acridine-9(10H)-one into a 3-connecting triacid inherently introduces a concave spatial geometry. During metal-assisted self-assembly, this steric curvature prevents dense intermolecular packing, resulting in a framework with a solvent-accessible volume of approximately 31% and pore sizes ≥2.2 nm, which is critical for substrate diffusion[2][3].

• Modulator-Assisted Crystallization: The use of HBF₄ during solvothermal synthesis acts as a competitive modulator. By protonating the carboxylate groups of the linker, HBF₄ slows down the coordination rate with Zn²⁺ ions, driving the reaction toward thermodynamic equilibrium and yielding highly ordered, crystalline frameworks rather than amorphous kinetic precipitates[4].

Figure 1: Energy transfer mechanism of Zn-AcTA mediated singlet oxygen generation.

Self-Validating Experimental Protocols

The following methodologies establish a self-validating system where each phase includes specific quality control (QC) checkpoints to ensure structural integrity and catalytic efficacy.

Phase 1: Synthesis of 10-(4-bromophenyl)acridine-9(10H)-one Precursor

This Ullmann-type C-N coupling reaction attaches a bromophenyl handle to the acridone core, which is essential for subsequent cross-coupling to form the triacid linker[2].

• Reagent Preparation: To an oven-dried Schlenk tube, add acridine-9(10H)-one (0.65 g, 3.32 mmol), 1-bromo-4-iodobenzene (1.22 g, 4.32 mmol), K₃PO₄ (0.91 g, 4.32 mmol), CuI (0.063 g, 0.33 mmol), and 2,2,6,6-tetramethyl-3,5-heptanedione (0.153 g, 0.83 mmol)[2].

• Atmosphere Control (Critical): Degas the solid mixture and backfill with high-purity N₂ three times. Causality: Oxygen must be rigorously excluded to prevent the oxidative quenching of the active Cu(I) catalytic species to inactive Cu(II).

• Reaction: Inject anhydrous DMF (solvent) via a syringe. Seal the tube and stir the mixture at 150 °C for 24 hours[2].

• Workup & QC: Cool to room temperature, quench with deionized H₂O, and extract with EtOAc (25 mL × 3). Wash the combined organic layers with H₂O to remove residual DMF. Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica-gel chromatography.

  • Validation: A successful synthesis yields ~0.87 g (75% yield) of the product, verifiable via ¹H NMR (doublets at δ 8.58 and 8.06 ppm in CDCl₃)[2].

(Note: The precursor is subsequently brominated using NBS and extended via cross-coupling/hydrolysis to yield the H3AcTA triacid linker[1][2].)

Phase 2: Solvothermal Assembly of Zn-AcTA MOF

• Linker Dissolution: Dissolve the H3AcTA triacid linker (30 mg, 0.047 mmol) in 4.5 mL of a DMF-H₂O mixture (4:1, v/v) in a 10 mL screw-capped vial[4].

• Metal & Modulator Addition: Add a solution of Zn(NO₃)₂·6H₂O (28 mg, 0.094 mmol) dissolved in 45% aqueous HBF₄ (90 μL)[4]. Causality: The HBF₄ modulates the deprotonation kinetics of the triacid, ensuring the slow, ordered growth of the coordination polymer rather than rapid, amorphous precipitation.

• Crystallization: Heat the sealed vial at 110 °C for 3 days. Crucial Step: Allow the vial to cool slowly to room temperature. Rapid cooling induces thermal shock, causing micro-fractures in the crystal lattice.

• Activation & Solvent Exchange:

  • Wash the resulting yellowish-green crystals with DMF and soak in fresh DMF for 24 hours to leach out any unreacted organic linkers or inorganic salts[4].

  • Exchange the DMF with Methanol (MeOH), followed by Acetone[4]. Causality: DMF has a high boiling point and strong surface tension. Exchanging it with acetone (low surface tension) prevents capillary-force-induced pore collapse during the final vacuum drying phase, preserving the ~31% porosity.

  • Validation: Yields ~56 mg (72%) of activated Zn-AcTA MOF[4].

Phase 3: Photocatalytic Oxidation Workflow

• Reaction Setup: In a clear glass reaction vial, combine the sulfide substrate (0.35 mmol), the activated Zn-AcTA catalyst (5 mg), and the chosen solvent (2 mL, typically MeOH or CH₃CN)[4].

• Irradiation: Purge the vial with an O₂ atmosphere (balloon). Irradiate the mixture using a 30 W blue LED (427 nm) at room temperature[4].

• Catalyst Recovery: Post-reaction, isolate the heterogeneous Zn-AcTA catalyst via centrifugation. Wash with solvent and dry for the next cycle.

Figure 2: Step-by-step workflow from precursor synthesis to MOF photocatalytic application.

Data Presentation & Catalyst Performance

The structural robustness and photophysical efficiency of Zn-AcTA translate directly into high catalytic turnover. The table below summarizes the standardized performance metrics for the photocatalytic oxidation of sulfides to sulfoxides using the Zn-AcTA framework[4][5].

Table 1: Photocatalytic Oxidation Performance of Zn-AcTA

Substrate	Catalyst Amount	Solvent	Light Source	Atmosphere	Time (h)	Conversion Yield (%)
Methyl phenyl sulfide	5.0 mg	Methanol (MeOH)	30 W Blue LED (427 nm)	O₂	9	> 96.0%
Enaminones	5.0 mg	Acetonitrile (CH₃CN)	30 W Blue LED (427 nm)	O₂	12	> 90.0%
Recyclability Test	5.0 mg	Methanol (MeOH)	30 W Blue LED (427 nm)	O₂	9 (per cycle)	> 95.0% (After 5 Cycles)

Note: The catalyst demonstrated zero significant loss in structural integrity (verified via post-reaction PXRD) or catalytic activity after five consecutive cycles, underscoring its viability for continuous industrial applications[4][6].

Conclusion

The de novo synthesis of the Zn-AcTA MOF highlights a paradigm shift in the design of heterogeneous photosensitizers. By moving away from synthetically demanding porphyrins and utilizing the robust, high-ISC acridone chromophore, researchers can access highly porous, easily recyclable, and exceptionally efficient photocatalysts. Strict adherence to atmospheric control during precursor synthesis and modulator-assisted solvothermal assembly ensures reproducible yields and optimal solvent-accessible volumes for downstream drug development and fine chemical synthesis.

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Application Notes and Protocols for Acridine-Imidazole Derivatives in Photocatalytic Organic Transformations

Introduction: The Dawn of a New Catalyst Class

The relentless pursuit of sustainable and efficient chemical synthesis has propelled visible-light photoredox catalysis to the forefront of modern organic chemistry.[1] Initially dominated by precious metal complexes, the field is increasingly embracing the versatility and cost-effectiveness of organic dyes as photocatalysts.[1][2] Among these, acridinium salts have emerged as exceptionally potent photooxidants, enabling a wide array of previously challenging transformations.[3] This guide delves into the burgeoning field of acridine-imidazole derivatives, a novel catalyst class poised to offer unique reactivity and tunability in photocatalytic organic transformations. By marrying the potent photooxidizing capabilities of the acridine core with the versatile electronic and coordinating properties of the imidazole moiety, these derivatives present a compelling platform for innovation in drug development and fine chemical synthesis.[4][5]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides not only step-by-step protocols but also the underlying scientific rationale, empowering users to not only apply these methods but also to innovate upon them.

Pillar 1: The Acridine-Imidazole Scaffold - Synthesis and Mechanistic Underpinnings

The power of acridine-imidazole photocatalysts lies in their modular design, which allows for precise tuning of their photophysical and electrochemical properties. The acridine core serves as the primary light-harvesting and electron-transfer unit, while the imidazole substituent can be modified to influence solubility, stability, and even introduce chirality for asymmetric transformations.[6][7]

Synthesis of Acridine-Imidazole Derivatives

The synthesis of acridine-imidazole derivatives typically involves the coupling of a 9-chloroacridine precursor with a functionalized imidazole.[5] The 9-chloroacridine itself is often prepared via an Ullmann condensation.

Protocol 1: General Synthesis of a 9-(1H-Imidazol-1-yl)acridine Derivative

Materials:

• 9-Chloroacridine

• Imidazole

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 9-chloroacridine (1.0 equiv) in DMF, add imidazole (1.2 equiv) and K₂CO₃ (2.0 equiv).

• Heat the reaction mixture to 100 °C and stir for 12 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 9-(1H-imidazol-1-yl)acridine derivative.

Characterization: The structure of the synthesized catalyst should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

The Photocatalytic Cycle: A Mechanistic Overview

Acridine-based photocatalysis predominantly operates through a photoinduced electron transfer (PET) mechanism.[8] The general cycle, which is applicable to acridine-imidazole derivatives, is depicted below.

Caption: Generalized photocatalytic cycle for acridine-imidazole derivatives.

Upon absorption of visible light, the acridine-imidazole photocatalyst (PC) is promoted to an electronically excited state (PC*).[9] This excited state is a potent oxidant and can accept an electron from a suitable organic substrate (S) to form a substrate radical cation (S•+) and the reduced form of the photocatalyst (PC•-).[3] The highly reactive S•+ can then undergo a variety of transformations, such as nucleophilic attack, to form the desired product. The photocatalytic cycle is completed by the regeneration of the ground-state catalyst through a subsequent redox event.

Pillar 2: Applications in Photocatalytic Organic Transformations

The unique electronic properties of acridine-imidazole derivatives make them suitable for a range of organic transformations. Below are detailed protocols for key applications.

Application 1: Photocatalytic C-H Amination of Arenes

Direct C-H amination is a highly sought-after transformation in medicinal chemistry. Acridine-based photocatalysts, particularly in combination with Lewis acids, have shown remarkable efficacy in this area.[10] The imidazole moiety can potentially modulate the catalyst's interaction with the Lewis acid or the substrate.

Protocol 2: C-H Amination of an Electron-Rich Arene

Materials:

• Acridine-imidazole photocatalyst (e.g., 9-(1H-imidazol-1-yl)acridine)

• Scandium(III) triflate (Sc(OTf)₃)

• Electron-rich arene (e.g., 1,3,5-trimethoxybenzene)

• Nitrogen nucleophile (e.g., pyrazole)

• Acetonitrile (MeCN)

• Blue LEDs (440-450 nm)

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube, add the acridine-imidazole photocatalyst (1-5 mol%), Sc(OTf)₃ (10 mol%), the arene (1.0 equiv), and the nitrogen nucleophile (1.2 equiv).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add anhydrous MeCN via syringe.

• Place the reaction vessel approximately 5-10 cm from a blue LED light source and stir vigorously at room temperature.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract with an appropriate organic solvent.

• Purify the product via column chromatography.

Rationale for Experimental Choices:

• Lewis Acid: Sc(OTf)₃ enhances the oxidizing power of the acridine photocatalyst.[10]

• Solvent: Anhydrous acetonitrile is a common polar aprotic solvent for photoredox reactions.

• Inert Atmosphere: While not always strictly necessary, an inert atmosphere can prevent side reactions with atmospheric oxygen.

Application 2: Decarboxylative Conjugate Addition

The conversion of abundant carboxylic acids into valuable alkyl radicals for C-C bond formation is a powerful synthetic strategy. Acridine photocatalysts can facilitate this transformation through a proton-coupled electron transfer (PCET) mechanism.[2]

Protocol 3: Decarboxylative Conjugate Addition to an α,β-Unsaturated Ketone

Materials:

• 9-Mesityl-10-phenylacridinium tetrafluoroborate (as a representative potent acridine catalyst; an analogous imidazole derivative could be explored)

• Aliphatic carboxylic acid (e.g., cyclohexanecarboxylic acid)

• α,β-Unsaturated ketone (e.g., chalcone)

• Dichloromethane (DCM)

• Visible light source (e.g., compact fluorescent lamp or blue LEDs)

Procedure:

• In a vial, dissolve the acridine photocatalyst (2 mol%), the carboxylic acid (1.5 equiv), and the α,β-unsaturated ketone (1.0 equiv) in DCM.

• Degas the solution with a stream of nitrogen or argon for 15 minutes.

• Seal the vial and irradiate with a visible light source while stirring at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Once the starting material is consumed, concentrate the reaction mixture and purify by column chromatography.

Self-Validating System: A control experiment without the photocatalyst or light should show no product formation, confirming the photocatalytic nature of the reaction.[2]

Pillar 3: Data Interpretation and Troubleshooting

Quantitative Data Summary

The performance of different acridine-imidazole derivatives can be compared by their quantum yields and redox potentials.

Catalyst Derivative	Excitation λ (nm)	E₁/₂ (PC*/PC•-) (V vs. SCE)	Reaction Quantum Yield (%)
9-Mesitylacridinium	~450	+2.06	Varies with reaction
Proposed Acridine-Imidazoles	Tunable	Expected to be similar	To be determined

Note: The data for proposed acridine-imidazole derivatives is hypothetical and serves as a template for experimental determination.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low or no product yield	Inefficient light penetration	Use a more dilute solution; ensure the reaction vessel is close to the light source.
Catalyst degradation	Protect the reaction from excessive heat; ensure the use of an inert atmosphere if the catalyst is oxygen-sensitive. Acridine derivatives can be light-sensitive; store in the dark.[11]
Poor substrate solubility	Try a different solvent system or gently heat the reaction mixture.[11]
Formation of side products	Over-oxidation or side reactions with oxygen	Degas the solvent thoroughly; use a lower catalyst loading.
Inconsistent results	Variations in light source intensity or distance	Standardize the experimental setup, including the distance from the light source and the type of lamp used.

Future Outlook and Advanced Applications

The field of acridine-imidazole photocatalysis is ripe for exploration. Future directions include:

• Asymmetric Catalysis: The development of chiral acridine-imidazole derivatives for enantioselective transformations.[12] The imidazole moiety provides a convenient handle for the introduction of chiral auxiliaries.

• Dual Catalysis: Combining acridine-imidazole photoredox catalysis with other catalytic cycles, such as transition metal catalysis, to unlock novel reactivity.[2]

• Flow Chemistry: Implementing these photocatalytic reactions in continuous flow reactors for improved scalability, safety, and efficiency.

By leveraging the principles and protocols outlined in this guide, researchers can effectively utilize and further develop acridine-imidazole derivatives for a wide range of innovative photocatalytic organic transformations.

References

• Singh, P. P., et al. (2023). Visible-light acridinium-based organophotoredox catalysis in late-stage synthetic applications. RSC Advances. [Link]

• Romero, N. A., & Nicewicz, D. A. (2016). Organic Photoredox Catalysis. Chemical Reviews. [Link]

• Musacchio, A. J., et al. (2024). Visible-Light Photocatalytic C–H Amination of Arenes Utilizing Acridine–Lewis Acid Complexes. Journal of the American Chemical Society. [Link]

• MacKenzie, I. A., et al. (2020). Discovery and Characterization of Acridine Radical Photoreductants. Nature. [Link]

• Donabauer, K., et al. (2021). Acridine Photocatalysis: Insights into the Mechanism and Development of a Dual-Catalytic Direct Decarboxylative Conjugate Addition. ACS Catalysis. [Link]

• Nicewicz Laboratory. Organic Photoredox Catalysis. University of North Carolina at Chapel Hill. [Link]

• Maji, T., & Ma, J. (2021). Asymmetric Photocatalysis Enabled by Chiral Organocatalysts. Chemistry – An Asian Journal. [Link]

• Porcheddu, A., et al. (2024). Pioneering Metal-Free Late-Stage CH Functionalization Using Acridinium Salt Photocatalysis. Chemistry – A European Journal. [Link]

• Williams, J. D., et al. (2005). Tunable DNA photocleavage by an acridine-imidazole conjugate. Organic & Biomolecular Chemistry. [Link]

• Wang, Y., et al. (2022). Design, Synthesis, and Application of Chiral Bicyclic Imidazole Catalysts. Accounts of Chemical Research. [Link]

• Al-Hourani, B. J., et al. (2021). Synthesis and biological study of acridine-based imidazolium salts. Scientific Reports. [Link]

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Application Notes and Protocols for pH-Dependent Fluorescence Sensing using 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

Introduction: A Novel Fluorophore for Probing Acidic Environments

The precise measurement of pH is critical across a multitude of scientific disciplines, from fundamental cell biology to pharmaceutical development and materials science. Fluorescent pH sensors have emerged as indispensable tools for these applications, offering high sensitivity, spatiotemporal resolution, and the potential for real-time monitoring. This document provides a comprehensive technical guide to the application of a novel and promising pH-sensitive fluorophore, 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine (hereafter referred to as Acridine-Im-Br).

Acridine-Im-Br is a rationally designed molecule that couples the well-established photophysical properties of the acridine moiety with the pH-responsive nature of a substituted imidazole. Acridine and its derivatives are known for their strong fluorescence, while imidazole-containing compounds often exhibit significant changes in their electronic properties upon protonation.[1][2] The strategic combination of these two functionalities suggests that Acridine-Im-Br will serve as a highly effective "turn-on" or ratiometric fluorescent sensor for acidic environments. The presence of the bromophenyl groups can also influence the photophysical properties and provides sites for further functionalization.[3]

This guide is intended for researchers, scientists, and drug development professionals. It will detail the proposed pH-sensing mechanism of Acridine-Im-Br, provide a plausible synthetic route, and offer detailed, field-proven protocols for its characterization and application as a fluorescent pH probe.

Proposed pH-Sensing Mechanism

The fluorescence of Acridine-Im-Br is hypothesized to be modulated by a protonation-induced disruption of a photoinduced electron transfer (PeT) process. In its deprotonated (basic or neutral) state, the lone pair of electrons on the imidazole nitrogen can act as an electron donor, quenching the fluorescence of the acridinyl fluorophore upon excitation.

Upon protonation of the imidazole ring in an acidic environment, this PeT process is inhibited. The withdrawal of the lone pair of electrons restores the emissive properties of the acridine moiety, leading to a significant increase in fluorescence intensity. This "turn-on" response is a desirable characteristic for a fluorescent sensor, as it provides a high signal-to-noise ratio.

Synthesis of Acridine-Im-Br

While a specific published synthesis for 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine was not identified in a comprehensive literature search, a plausible and efficient synthetic route can be proposed based on the well-established Debus-Radziszewski imidazole synthesis.[4][5] This one-pot, multi-component reaction is a cornerstone of imidazole chemistry.

The proposed synthesis involves the condensation of 4,4'-dibromobenzil, acridine-9-carbaldehyde, and ammonium acetate in a suitable solvent such as glacial acetic acid.

Reaction Scheme:

4,4'-Dibromobenzil + Acridine-9-carbaldehyde + 2 NH₄OAc → 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine + 2 H₂O + 2 HOAc

This approach is advantageous due to its operational simplicity and the ready availability of the starting materials.

Photophysical and pH-Sensing Characterization: Protocols

The following protocols outline the necessary steps to fully characterize the photophysical properties of Acridine-Im-Br and validate its performance as a pH sensor.

Preparation of Stock Solutions and pH Buffers

• Probe Stock Solution: Prepare a 1 mM stock solution of Acridine-Im-Br in a suitable organic solvent such as dimethyl sulfoxide (DMSO) or ethanol. Store this solution in the dark at 4°C.

• pH Buffers: A series of buffers covering a wide pH range (e.g., pH 2 to 12) should be prepared. For example, a universal buffer system can be prepared using a mixture of citric acid, boric acid, and phosphoric acid, with the pH adjusted using a concentrated solution of NaOH. The pH of each buffer solution should be accurately measured using a calibrated pH meter.

Determination of Photophysical Properties

The following table summarizes the key photophysical parameters to be determined and the corresponding experimental protocols.

Parameter	Description	Protocol
Absorption and Emission Spectra	Determination of the wavelengths of maximum absorption (λ_abs) and emission (λ_em).	1. Dilute the Acridine-Im-Br stock solution in a chosen solvent (e.g., ethanol or a specific pH buffer) to a final concentration of 10 µM. 2. Record the absorption spectrum using a UV-Vis spectrophotometer. 3. Record the fluorescence emission spectrum using a spectrofluorometer, exciting at the determined λ_abs.
Molar Absorptivity (ε)	A measure of how strongly the molecule absorbs light at a specific wavelength.	1. Prepare a series of dilutions of Acridine-Im-Br in a specific solvent. 2. Measure the absorbance of each solution at λ_abs. 3. Plot absorbance vs. concentration. The molar absorptivity is calculated from the slope of the resulting line according to the Beer-Lambert law (A = εcl).
Fluorescence Quantum Yield (Φ_F)	The ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.	The relative method is commonly used.[6] 1. Choose a reference standard with a known quantum yield that absorbs at a similar wavelength to Acridine-Im-Br (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54). 2. Prepare a series of dilutions of both the sample and the standard with absorbances in the range of 0.01 to 0.1 at the excitation wavelength. 3. Measure the absorbance and integrated fluorescence intensity for each solution. 4. Plot integrated fluorescence intensity versus absorbance for both the sample and the standard. 5. The quantum yield is calculated using the following equation: Φ_sample = Φ_ref * (m_sample / m_ref) * (η_sample² / η_ref²), where 'm' is the slope of the plot and 'η' is the refractive index of the solvent.[7]

Evaluation of pH-Sensing Performance

The pKa is the pH at which half of the sensor molecules are in their protonated form and is a critical parameter for a pH sensor.[8]

Protocol:

• Prepare a series of solutions containing a fixed concentration of Acridine-Im-Br (e.g., 5 µM) in the prepared pH buffers ranging from acidic to basic.

• Record the fluorescence emission spectrum for each solution, ensuring consistent excitation wavelength and instrument settings.

• Plot the fluorescence intensity at the emission maximum as a function of pH.

• Fit the resulting data to a sigmoidal curve using the Henderson-Hasselbalch equation to determine the pKa value.[9]

A good sensor should exhibit a reversible response to pH changes.[10]

Protocol:

• Prepare two buffer solutions, one acidic and one basic, corresponding to the "on" and "off" states of the sensor.

• In a cuvette, add the Acridine-Im-Br solution in the acidic buffer and record the fluorescence intensity over time.

• Add a small volume of a concentrated basic solution to raise the pH to the "off" state and monitor the fluorescence decrease.

• Subsequently, add a small volume of a concentrated acidic solution to return to the "on" state and monitor the fluorescence increase.

• Repeat this cycle several times to assess the reversibility and determine the time required to reach a stable signal after each pH change.

Photostability is crucial for applications requiring long-term or repeated measurements.[11]

Protocol:

• Prepare a solution of Acridine-Im-Br in an acidic buffer (where it is fluorescent).

• Continuously expose the solution to the excitation light in the spectrofluorometer.

• Record the fluorescence intensity at regular intervals over an extended period (e.g., 30-60 minutes).

• Plot the relative fluorescence intensity as a function of time. A smaller decrease in intensity indicates higher photostability.

It is important to ensure that the sensor's response is specific to H⁺ ions and not significantly affected by other biologically and environmentally relevant ions.

Protocol:

• Prepare solutions of Acridine-Im-Br in an acidic buffer.

• To separate solutions, add a high concentration of various metal ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe³⁺) and common anions.

• Record the fluorescence intensity of each solution and compare it to a control solution containing only the probe and the buffer. Minimal changes in fluorescence indicate high selectivity.

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy comparison.

Table 1: Photophysical Properties of Acridine-Im-Br in Ethanol

Parameter	Value
λ_abs, max (nm)	(To be determined)
λ_em, max (nm)	(To be determined)
Molar Absorptivity, ε (M⁻¹cm⁻¹)	(To be determined)
Fluorescence Quantum Yield, Φ_F	(To be determined)
Stokes Shift (nm)	(To be determined)

Table 2: pH-Sensing Characteristics of Acridine-Im-Br

Parameter	Value
pKa	(To be determined)
pH-responsive range	(To be determined)
Fluorescence enhancement (I_acidic / I_basic)	(To be determined)
Response time (s)	(To be determined)

Visualizations

Chemical Structure and Proposed Sensing Mechanism

Caption: Proposed pH-sensing mechanism of Acridine-Im-Br.

Experimental Workflow for pKa Determination

Caption: Workflow for pKa determination of Acridine-Im-Br.

Conclusion

9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine holds significant promise as a novel fluorescent probe for the detection of acidic pH. Its rational design, combining the robust fluorescence of acridine with the pH-responsive nature of a substituted imidazole, suggests a high-performance sensor with a "turn-on" fluorescence response. The protocols detailed in this guide provide a comprehensive framework for the synthesis, characterization, and validation of this probe. By following these methodologies, researchers can effectively evaluate the potential of Acridine-Im-Br for their specific applications, contributing to advancements in fields where precise pH measurement is paramount.

References

• Ruedas-Rama, M. J., Orte, A., Hall, E. A. H., & Alvarez-Pez, J. M. (2012). Tuning the pKa of a pH Responsive Fluorophore and the Consequences for Calibration of Optical Sensors Based on a Single Fluorophore but Multiple Receptors. ACS Sensors, 4(3), 579-588.
• Wang, Z., Li, X., & Li, H. (2015). Fluorescent pH Sensors for Broad-Range pH Measurement Based on a Single Fluorophore. Analytical Chemistry, 87(9), 4885-4892.
• Parisi, E., et al. (2025). Strong and pH dependent fluorescence in unprecedented anthra[2,3-d]imidazole derivatives.

• Edinburgh Instruments. (2023, April 25). Relative Quantum Yield. Retrieved from [Link]

• Bergen, A., Granzhan, A., & Ihmels, H. (2008). Water-soluble, pH-sensitive fluorescent probes on the basis of acridizinium ions. Photochemical & Photobiological Sciences, 7(4), 405-407.
• Han, J., & Burgess, K. (2010). A Review of Fluorescent pH Probes: Ratiometric Strategies, Extreme pH Sensing, and Multifunctional Utility. MDPI.
• Gaigalas, A. K., & Wang, L. (2008). Measurement of the Fluorescence Quantum Yield Using a Spectrometer With an Integrating Sphere Detector. Journal of Research of the National Institute of Standards and Technology, 113(1), 17-28.
• Liu, Y., et al. (2019).
• Al-Mokhtar, M. A., et al. (2023). Structural modifications and biomedical applications of π-extended, π-fused, and non-fused tetra-substituted imidazole derivatives. Arabian Journal of Chemistry, 16(1), 104411.
• Adib, M., Ansari, S., Feizi, S., Damavandi, J. A., & Mirzaei, P. (2009). A One-Pot, Four-Component Synthesis of N-Substituted 2,4-Diarylimidazoles. Synlett, 2009(20), 3263-3266.
• Zhao, Y., et al. (2024). Synthesis and characterization of 2-(anthracene-9-yl)-4,5-diphenyl-1H-imidazole derivatives as environmentally sensitive fluorophores. RSC Publishing.
• Patel, S., & Tandel, P. (2025). Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl-1H-imidazole Using Natural Heterogeneous LPP Catalyst. Letters in Applied NanoBioScience, 14(3), 158-165.
• Tabasi, Z. A., Walsh, J. C., Bodwell, G. J., Thompson, D. W., & Zhao, Y. (2021). Comparative study of the photophysical and crystallographic properties of 4-(9H-pyreno[4,5-d]imidazol-10-yl)phenol and its alkylated derivatives. New Journal of Chemistry, 45(17), 7647-7658.
• Nagaraj, S., & Loganathan, N. (2026). 1-(4-Bromophenyl)-4,5-diphenyl-2-(1H-pyrrol-2-yl)-1H-imidazole.
• Sharhan, O., & Heidelberg, T. (2018). Synthesis and biological study of acridine-based imidazolium salts. RSC Advances, 8(68), 39075-39085.
• Ruedas-Rama, M. J., & Orte, A. (2018). An unexpected dual-response pH probe based on acridine. RSC Advances, 8(64), 36553-36558.
• Zhang, X., et al. (2018). Luminescent Probes for Sensitive Detection of pH Changes in Live Cells through Two Near... PMC.
• Lakowicz, J. R. (2001). Fluorescence lifetime characterization of novel low-pH probes. Analytical Biochemistry, 294(2), 118-125.
• Hu, Q. (2005). Development and characterization of fluorescent pH sensors based on po....
• Wu, D., Sedgwick, A. C., Gunnlaugsson, T., et al. (2017). Fluorescent chemosensors: the past, present and future. Chemical Society Reviews, 46(23), 7105-7123.

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• 3. Structural modifications and biomedical applications of π-extended, π-fused, and non-fused tetra-substituted imidazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 4. Synthesis and characterization of 2-(anthracene-9-yl)-4,5-diphenyl-1H-imidazole derivatives as environmentally sensitive fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Minimizing debromination side reactions during acridine-imidazole cross-coupling

A Guide to Minimizing Debromination Side Reactions for Researchers and Drug Development Professionals

Welcome to the dedicated technical support center for optimizing acridine-imidazole cross-coupling reactions. The formation of C–N bonds between electron-deficient acridine scaffolds and imidazole derivatives is a critical transformation in medicinal chemistry. However, a prevalent and often frustrating side reaction is the reductive debromination of the bromoacridine starting material, leading to reduced yields and complex purification challenges.[1][2]

This guide provides in-depth, field-proven insights and troubleshooting strategies to help you diagnose and overcome this issue. We will explore the mechanistic underpinnings of both the desired coupling and the undesired debromination pathway to empower you with the knowledge to make rational experimental choices.

Frequently Asked Questions (FAQs)

Q1: What is debromination in the context of this cross-coupling reaction?

Debromination, also known as hydrodehalogenation, is a side reaction where the bromine atom on your acridine starting material is replaced by a hydrogen atom.[1][2] This results in the formation of an acridine byproduct instead of your desired acridine-imidazole coupled product, directly impacting your reaction's efficiency and atom economy.

Q2: What is the underlying mechanism of this debromination side reaction?

The debromination side reaction is primarily mediated by palladium-hydride (Pd-H) species that can form during the catalytic cycle.[3] Instead of undergoing reductive elimination with the imidazole to form the C-N bond, the arylpalladium(II) intermediate can react with a hydride source. Subsequent reductive elimination then releases the undesired debrominated acridine and regenerates the Pd(0) catalyst, which can continue this unproductive cycle. The formation of these Pd-H species can be influenced by the base, solvent, or impurities in the reaction mixture.[2][3][4]

Q3: Why is the acridine-imidazole coupling particularly susceptible to this issue?

Several factors contribute to the challenge:

• Electron-Deficient Substrate: Acridine is an electron-deficient N-heterocycle. While this activates the C-Br bond for oxidative addition, the resulting arylpalladium intermediate can be more susceptible to other reaction pathways.[3][5]

• Nucleophile Basicity & Coordination: Imidazole and acridine are both nitrogen-containing heterocycles that can act as ligands and coordinate to the palladium center, potentially interfering with the catalytic cycle or poisoning the catalyst.[6] This can slow the desired C-N coupling pathway, giving the debromination pathway more time to occur.

Troubleshooting Guide: From Diagnosis to Solution

This section addresses the most common experimental observations related to debromination and provides a logical, step-by-step approach to resolving them.

Issue 1: High levels of debrominated acridine are observed (>15%).

This is the most direct indicator that the debromination pathway is outcompeting the desired cross-coupling. Here are the primary levers to adjust:

• The Problem: Debromination reactions often have a different activation energy than the desired C-N coupling. Excessive heat can disproportionately accelerate the rate of this side reaction.[1][3]

• The Solution: Lowering the reaction temperature is the most straightforward first step. If you are running the reaction at 100-120 °C, try reducing it to 80-90 °C.[2][3] This can significantly improve selectivity, even if it requires a longer reaction time. Monitor the reaction progress by LC-MS to find the optimal balance between reaction rate and selectivity.

• The Problem: The choice of base is critical. Strong bases, particularly in the presence of trace water or alcohol, can generate hydride species that fuel the debromination reaction.[1][2] Furthermore, some organic bases can coordinate strongly to the palladium center, inhibiting the reaction.[7][8]

• The Solution: Switch to a weaker, non-nucleophilic inorganic base. While strong bases like NaOtBu are common in Buchwald-Hartwig aminations, they may be too harsh for this system.

  • Screening Recommendations: Start with milder bases known to be effective for challenging heteroaromatic couplings. Good candidates include potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or cesium fluoride (CsF).[2][9]

• The Problem: The ligand dictates the steric and electronic environment around the palladium center. An inappropriate ligand may not sufficiently promote the rate-limiting reductive elimination step of the C-N coupling, allowing the debromination pathway to take over.[4][10]

• The Solution: Employ bulky, electron-rich phosphine ligands or N-Heterocyclic Carbene (NHC) ligands. These ligands are designed to stabilize the palladium catalyst, promote oxidative addition, and, most importantly, accelerate the final C-N reductive elimination step.[6][11]

  • Ligand Screening Recommendations:

    • Bulky Biarylphosphines: These are often the first choice for challenging C-N couplings. Consider ligands such as XPhos, SPhos, or RuPhos.[6][11]

    • N-Heterocyclic Carbenes (NHCs): Ligands like IPr can offer excellent stability and reactivity.[12][13]

    • Precatalysts: Use well-defined, air-stable palladium precatalysts (e.g., XPhos Pd G3/G4). This ensures the efficient and reliable generation of the active Pd(0) species, which is crucial for reproducible results and can minimize side reactions.[14]

Data Presentation: Effect of Key Parameters on Debromination

The following table summarizes expected outcomes from a systematic optimization, illustrating how changing a single parameter can shift the reaction pathway.

Entry	Ligand	Base	Temperature (°C)	Solvent	Desired Product Yield (%)	Debromination (%)	Notes
1	PPh₃	NaOtBu	110	Dioxane	20	65	Baseline: Non-bulky ligand, strong base, high temp lead to extensive debromination.
2	PPh₃	NaOtBu	80	Dioxane	35	50	Lowering temperature helps, but is not sufficient alone.[1]
3	XPhos	NaOtBu	110	Dioxane	55	30	Bulky ligand improves yield but debromination is still significant with strong base.[11]
4	XPhos	K₃PO₄	110	Dioxane	75	15	Switching to a weaker base has a major positive impact.
5	XPhos	K₃PO₄	80	Dioxane	88	<5	Optimized: Combination of bulky ligand, weaker base, and lower temp minimizes debromination.
6	XPhos	K₃PO₄	80	Toluene	91	<5	Solvent screening can provide a final boost in yield.

Issue 2: The reaction is clean (no debromination), but conversion is very low.

This often points to catalyst inhibition or deactivation.

• The Problem: As mentioned, the nitrogen atoms in both the acridine and imidazole substrates can act as ligands, binding to the palladium center and preventing it from participating in the catalytic cycle—a phenomenon known as catalyst poisoning.[6]

• The Solution:

  • Use Bulky "Spectator" Ligands: This is the most effective strategy. Bulky ligands like XPhos or SPhos create a protective pocket around the palladium atom, sterically hindering the substrate from poisoning the catalyst.[6]

  • Slow Addition of Nucleophile: In some cases, adding the imidazole coupling partner slowly over a period of hours via syringe pump can maintain a low concentration, reducing its inhibitory effect.[6]

  • Ensure Anhydrous and Inert Conditions: Oxygen can oxidize and deactivate the active Pd(0) catalyst.[2] Ensure your solvent is properly degassed and the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen.[6] Protic impurities can also contribute to catalyst deactivation pathways.[15]

Visualizing the Process

Understanding the interplay between the productive and unproductive cycles is key to troubleshooting.

The Catalytic Cycle and Competing Debromination Pathway

Caption: The main catalytic cycle for C-N coupling and the competing debromination pathway.

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting debromination in cross-coupling.

Optimized Experimental Protocols

The following protocols provide a robust starting point for your experiments, incorporating the best practices discussed in this guide.

Protocol 1: General Screening for Acridine-Imidazole Coupling

This protocol is designed to efficiently screen different ligands and bases.

• Preparation: To an oven-dried reaction vial containing a magnetic stir bar, add the bromoacridine (1.0 equiv), imidazole (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Catalyst Loading: In a separate vial, pre-mix the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., XPhos, 4-8 mol%) if not using a precatalyst. If using a precatalyst (e.g., XPhos Pd G3), add it directly to the reaction vial (2-4 mol%).

• Inert Atmosphere: Seal the reaction vial with a septum cap. Evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane or toluene, to make a 0.1 M solution) via syringe.[2]

• Reaction: Place the vial in a preheated aluminum block at the desired temperature (start with 80 °C). Stir vigorously.

• Monitoring & Workup: Monitor the reaction by LC-MS or TLC. Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Analysis: Analyze the crude product by ¹H NMR to determine the ratio of the desired product to the debrominated byproduct.

References

• Benchchem. Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid.
• Liu, Y., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. PMC.
• Benchchem. Technical Support Center: Optimizing Ullmann Coupling Reactions.
• Wikipedia. (2023). Buchwald–Hartwig amination.
• Worrell, B. T., et al. (2018). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. PMC.
• Benchchem. Managing reaction temperature for selective 2-Bromopyrazine coupling.
• Fors, B. P., et al. (2011). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. PMC.
• Liu, Y., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega.
• Ball, N. D., & Sanford, M. S. (2017). Catalyst Selection Facilitates the Use of Heterocyclic Sulfinates as General Nucleophilic Coupling Partners in Palladium-Catalyzed Coupling Reactions. Organic Letters.
• Benchchem. preventing debromination in Suzuki coupling of bromo-imidazoles.
• Benchchem. Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions.
• Navarro, O., et al. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry.
• DSpace@MIT. (2013). Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases.
• Carrow, B. P., & Hartwig, J. F. (2011). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC.
• Benchchem. Technical Support Center: Suzuki Coupling with Nitrogen-Containing Heterocycles.
• Daugulis, O., & Do, H.-Q. (2010). Direct C−H Arylation of Electron-Deficient Heterocycles with Arylboronic Acids. Journal of the American Chemical Society.
• Organ, M. G., et al. (2019). Palladium/NHC (NHC = N-Heterocyclic Carbene)-Catalyzed Suzuki– Miyaura Cross-Coupling of Alkyl Amides. NSF PAR.
• Fairlamb, I. J. S. (2015). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Sigma-Aldrich. Cross-Coupling Reaction Manual: Desk Reference.

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Column chromatography purification tips for bulky bis(4-bromophenyl)imidazole compounds

Welcome to the Technical Support Center. Purifying bulky bis(4-bromophenyl)imidazole derivatives presents a unique intersection of chromatographic challenges. The dual 4-bromophenyl groups impart significant steric bulk and lipophilicity, leading to severe solubility issues in standard mobile phases. Conversely, the unprotected imidazole core contains a basic nitrogen (pKa ~7) that interacts aggressively with the acidic silanol groups (pKa ~4.5) on standard unmodified silica gel.

This guide provides field-proven, mechanistically grounded solutions to help researchers and drug development professionals overcome these bottlenecks.

Part 1: Troubleshooting FAQs

Q1: My bis(4-bromophenyl)imidazole compound exhibits severe peak tailing and irreversible adsorption on standard silica gel. What is the mechanistic cause, and how do I resolve it? A1: Peak tailing in basic heterocycles is primarily driven by secondary ion-exchange interactions and hydrogen bonding between the basic pyridine-like nitrogen of the imidazole ring and the residual acidic silanol groups (Si-OH) on the silica surface ()[1]. Because these interactions are non-linear and kinetically slow, they cause the compound to smear across the column rather than eluting in a tight band. Solution: You must chemically mask the silanol groups. Add a basic modifier—typically 1% v/v Triethylamine (TEA) or 0.5% methanolic ammonia—to your mobile phase ()[2]. The TEA outcompetes the imidazole for the acidic silanol sites, deactivating the column and allowing your bulky compound to elute as a sharp, symmetrical band. If tailing persists, consider switching to a neutral alumina stationary phase, which lacks these problematic acidic sites[3].

Q2: The compound is completely insoluble in my starting mobile phase (e.g., 10% EtOAc in Hexanes). If I load it in pure DCM, it crashes out at the top of the column and ruins the separation. What is the best loading strategy? A2: The high molecular weight and strong π−π stacking propensity of the bis(4-bromophenyl) moiety make liquid loading highly problematic. Loading in a strong solvent like pure DCM or THF causes "band broadening" because the strong solvent carries the compound too far down the column before equilibrating ()[4]. Solution: Implement a Dry Loading technique. Dissolve your crude mixture in a highly volatile, strong solvent (like THF or a DCM/MeOH blend), add loose silica gel at a 1:3 to 1:4 (sample:silica) mass ratio, and evaporate it to a dry powder ()[5]. This evenly disperses the bulky compound across a high surface area, preventing aggregation and allowing the mobile phase to elute it based purely on partitioning rather than dissolution kinetics[6].

Q3: I am struggling to separate the desired bis-brominated product from the mono-bromo byproduct. They co-elute on normal-phase silica. How can I improve resolution? A3: The polarity difference between a mono-bromo and bis-bromo phenyl ring is marginal, meaning their retention factors ( Rf​ ) will be nearly identical on normal-phase silica. Solution: Shift the separation mechanism from purely polar interactions to hydrophobic interactions by utilizing Reversed-Phase Liquid Chromatography (RPLC) with a C18 column ()[6]. The C18 stationary phase is highly sensitive to the lipophilic surface area of the molecule. The addition of a second massive bromine atom significantly increases the hydrophobicity of the bis-adduct, causing it to retain much longer on a C18 column than the mono-adduct[3].

Part 2: Visual Workflows

Troubleshooting workflow for resolving peak tailing in basic imidazole chromatography.

Step-by-step dry loading process for poorly soluble bulky imidazole compounds.

Part 3: Experimental Protocols

Protocol 1: Silica Gel Deactivation via Triethylamine (TEA) Flushing

Self-Validating Step: To ensure the column is fully deactivated, monitor the pH of the eluent exiting the column. It should test basic on pH paper before loading the sample.

• Solvent Preparation: Prepare your desired mobile phase (e.g., 30% EtOAc in Hexanes) and add 1% v/v Triethylamine (TEA). Mix thoroughly.

• Column Packing: Slurry-pack the silica gel column using the TEA-modified solvent.

• Equilibration: Flush the packed column with at least 3 Column Volumes (CV) of the TEA-modified solvent. Causality: This ensures that all accessible acidic silanol sites are saturated with TEA molecules, preventing the imidazole nitrogen from binding.

• Loading & Elution: Load your sample and run the column using the same TEA-modified mobile phase.

Protocol 2: Optimized Dry Loading for Bulky Hydrophobic Heterocycles

Self-Validating Step: The final silica-sample mixture must not stick to the sides of the flask. If it does, residual solvent or oil remains, which will cause band broadening.

• Dissolution: Weigh your crude bis(4-bromophenyl)imidazole. Dissolve it entirely in a minimal volume of a strong, volatile solvent like THF or a DCM/MeOH mixture (ensure no particulates remain).

• Silica Addition: Add dry silica gel to the flask at a 1:4 ratio by weight (e.g., 1 g of crude requires 4 g of silica)[5].

• Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent slowly at 40°C under reduced pressure until the mixture appears dry.

• Desiccation: Place the flask under high vacuum for 15 minutes to remove trace solvent. The result must be a fine, free-flowing powder.

• Loading: Carefully pour the dry powder evenly onto the flat top of your pre-packed column. Cover with a thin layer of protective sand to prevent disturbance during solvent addition.

Part 4: Quantitative Data & System Optimization

Table 1: Stationary Phase Selection Matrix for Imidazole Derivatives

Stationary Phase	Separation Mechanism	Best For	Drawbacks
Standard Silica (Type A)	Polar / H-Bonding	Simple, non-basic polar molecules	Severe tailing for basic imidazoles; irreversible adsorption[1].
TEA-Deactivated Silica	Polar (Silanols masked)	Basic heterocycles, cost-effective scaling	TEA must be removed post-purification via high vacuum[2].
Neutral Alumina	Polar / Ion-Dipole	Acid-sensitive or highly basic compounds	Lower resolution power compared to silica; more expensive[3].
C18 (Reversed-Phase)	Hydrophobic Partitioning	Separating mono-bromo from bis-bromo adducts	Requires aqueous/organic gradients; lower loading capacity[7].

Table 2: Mobile Phase Modifier Efficacy

Modifier	Typical Conc. (v/v)	Volatility (Removal Ease)	Tailing Reduction Efficacy
Triethylamine (TEA)	1.0%	Moderate (b.p. 89°C)	Excellent
Methanolic Ammonia	0.5%	High (b.p. -33°C for NH 3​ )	Very Good
Pyridine	1.0%	Low (b.p. 115°C, toxic)	Moderate

References

• Biotage. "What is the optimal sample to sorbent ratio for dry loading in flash column chromatography?" Biotage. Available at: [Link]

• Sorbent Technologies, Inc. "Flash Chromatography Basics." Sorbtech. Available at: [Link]

• Chrom Tech, Inc. "Mastering Column Chromatography: Techniques and Tips." Chrom Tech. Available at: [Link]

• Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex. Available at: [Link]

• National Institutes of Health (PubMed). "Reducing residual silanol interactions in reversed-phase liquid chromatography." PubMed. Available at:[Link]

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• 7. Reducing residual silanol interactions in reversed-phase liquid chromatography. Thermal treatment of silica before derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting aggregation-caused quenching (ACQ) in acridine-based fluorophores

Welcome to the Advanced Fluorophore Technical Support Center.

As a Senior Application Scientist, I frequently encounter researchers struggling with a sudden loss of fluorescence when transitioning acridine-based probes from dilute solutions to physiological media or solid-state devices. Acridine’s rigid, planar, tricyclic heteroaromatic core is excellent for tuning photophysical properties, but it is notoriously susceptible to Aggregation-Caused Quenching (ACQ).

This guide provides a mechanistic deep-dive, diagnostic workflows, and self-validating protocols to help you troubleshoot ACQ and engineer highly emissive solid-state or aggregated systems.

Diagnostic Workflow: ACQ vs. AIE Pathways

Before altering your synthesis or assay, you must diagnose the exact non-radiative decay pathway. The flowchart below illustrates the mechanistic divergence between ACQ and Aggregation-Induced Emission (AIE) upon molecular aggregation.

Mechanistic divergence of acridine fluorophores: Planar cores drive ACQ, while steric hindrance triggers AIE.

Frequently Asked Questions (FAQs) - Mechanistic Insights

Q: Why do my acridine-based fluorophores lose emission intensity at high concentrations or in the solid state? A: Acridine is a highly planar, electron-deficient tricyclic system. In concentrated solutions or solid states, these planar molecules undergo strong face-to-face π−π stacking. This close proximity facilitates the formation of excimers (excited dimers) or exciplexes. The delocalization of electrons across these stacked molecules opens up non-radiative relaxation pathways, dissipating excitation energy as heat rather than light[1]. This phenomenon is the hallmark of ACQ and severely limits the use of unmodified acridines in OLEDs or biological imaging[2].

Q: How can I structurally modify my acridine core to prevent ACQ without losing its favorable electronic properties? A: The most effective strategy is the introduction of steric bulk to physically prevent π−π stacking, often converting the molecule into an AIEgen. For instance, incorporating bulky tert-butyl groups or twisted carbazole moieties into the acridine framework (e.g., in Quinolino[3,2,1-de]acridine-5,9-dione or QAO) effectively suppresses ACQ[3]. Alternatively, conjugating the acridine core with known AIE rotors like tetraphenylethylene (TPE) restricts intramolecular rotation (RIR) upon aggregation, forcing the molecule to decay radiatively[4].

Troubleshooting Guide: Common Experimental Issues

Issue 1: Severe fluorescence quenching in aqueous physiological media.

• Observation: Your acridine probe is highly emissive in pure DMSO or THF but goes dark when added to PBS or cell culture media.

• Causality: The hydrophobic nature of the acridine core forces the molecules to cluster into nanoparticles in aqueous environments. In these clusters, π−π interactions dominate, triggering ACQ.

• Solution: If redesigning the molecule is not an option, encapsulate the fluorophore. Use amphiphilic block copolymers (e.g., PEG-PLA) to form micelles that isolate individual acridine molecules, preventing π−π stacking. If structural modification is possible, synthesize an acceptor-donor-acceptor (A-D-A) type quinoacridine derivative with twisted side chains to induce AIE[5].

Issue 2: Low Photoluminescence Quantum Yield (PLQY) in solid-state OLED films.

• Observation: Your multiple resonance thermally activated delayed fluorescence (MR-TADF) acridine emitter shows a PLQY of <20% in a neat film, despite high efficiency in dilute toluene.

• Causality: Exciton-exciton annihilation and ACQ caused by intermolecular interactions at high doping concentrations.

• Solution: Optimize your host-guest doping concentration (typically 1-5 wt% in a host matrix like PMMA or CBP). To achieve high efficiency at higher doping levels (up to 20 wt%), redesign the emitter by appending peripheral carbazole or tert-butyl groups. This steric shielding maintains high PLQY (>90%) and narrow full width at half-maximum (FWHM) by mitigating ACQ[3].

Quantitative Benchmarking: ACQ vs. Sterically Shielded Acridines

To illustrate the impact of structural mitigation on ACQ, the following table compares the photophysical properties of a planar acridine core (QAO) against its sterically shielded derivatives.

Fluorophore	Structural Modification	Emission State	FWHM (nm)	PLQY (1 wt% in PMMA)	PLQY (20 wt% in PMMA)	ACQ Status
QAO	None (Planar Core)	Solid Film	>40	Moderate	Low (<30%)	Severe ACQ
tBuQAO	tert-Butyl groups	Solid Film	31	85%	Maintained	Mitigated[3]
tBuQAO-Cz	tert-Butyl + Carbazole	Solid Film	26	95%	Maintained	Mitigated[3]
tBuQAO-2Cz	tert-Butyl + 2x Carbazole	Solid Film	28	93%	Maintained	Mitigated[3]
QA	None (Quinoacridine)	Nano/Microwires	N/A	0.19 - 2.0%	N/A	Severe ACQ[5]

Self-Validating Experimental Protocols

Protocol A: Solvent/Antisolvent Titration for ACQ/AIE Profiling

Purpose: To definitively classify your acridine derivative as ACQ-prone or AIE-active. This protocol is a self-validating system: the resulting plot of PL intensity vs. water fraction ( fw​ ) provides an internal control curve that mathematically proves the aggregation state's effect on emission.

Step-by-Step Methodology:

• Stock Preparation: Dissolve the acridine fluorophore in a good solvent (e.g., THF or DMSO) to a concentration of 1.0 mM.

• Sample Matrix: Prepare 11 vials. Add appropriate volumes of the good solvent and an antisolvent (e.g., ultra-pure water) to achieve water fractions ( fw​ ) ranging from 0% to 99% (e.g., 0, 10, 20... 90, 95, 99%), keeping the final volume constant (e.g., 5 mL).

• Doping: Inject exactly 50 μ L of the 1.0 mM stock into each vial under vigorous stirring to ensure uniform nanoparticle formation. The final fluorophore concentration will be 10 μ M.

• Equilibration: Allow the solutions to stand in the dark for 30 minutes at room temperature.

• Spectroscopy: Measure the photoluminescence (PL) spectra using a spectrofluorometer at the molecule's specific excitation wavelength.

• Data Validation: Plot the peak PL intensity ( I/I0​ ) against fw​ .

  • ACQ Validation: A continuous downward trend from 0% to 99% confirms ACQ.

  • AIE Validation: A drop or plateau followed by a sharp exponential increase in intensity at fw​>70% confirms AIE.

Protocol B: Absolute Solid-State PLQY Measurement

Purpose: To quantify the extent of ACQ mitigation in solid films. Using an integrating sphere makes this self-validating, as it accounts for all emitted photons and corrects for self-absorption, unlike relative quantum yield measurements.

Step-by-Step Methodology:

• Film Preparation: Spin-coat the acridine derivative (doped at 1 wt% and 20 wt% in a PMMA matrix) onto pre-cleaned quartz substrates.

• Calibration: Calibrate the integrating sphere using a certified halogen-tungsten light source to ensure detector linearity across the visible spectrum.

• Blank Measurement: Place a blank quartz substrate (coated only with PMMA) into the integrating sphere. Record the excitation scatter profile.

• Sample Measurement: Replace the blank with the fluorophore-doped film. Record both the attenuated excitation scatter and the emission spectrum.

• Calculation: Calculate the absolute PLQY by dividing the number of emitted photons (area under the emission curve) by the number of absorbed photons (difference in area between the blank and sample excitation scatter peaks). A maintained PLQY at 20 wt% validates successful ACQ suppression[3].

References

• Aggregation-Induced Emission Active Donor–Acceptor Fluorophore as a Dual Sensor for Volatile Acids and Aromatic Amines.
• Aggregation-Induced Fluorogens in Bio-Detection, Tumor Imaging, and Therapy: A Review.CCS Chemistry - Chinese Chemical Society.
• Quinoacridine Derivatives with One-Dimensional Aggregation-Induced Red Emission Property.
• Aggregation-induced emission-active thermally activated delayed fluorescent materials for solution-processed organic light-emitting diodes: a review.RSC Publishing.

• Suppression of aggregation-caused quenching in multiple resonance thermally activated delayed fluorescence emitters through tert-butyl and carbazole incorporation. Nanyang Technological University (NTU).[Link]

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Reference Data & Comparative Studies

A Comparative Guide to DNA Staining Efficacy: Acridine Orange vs. The Novel Compound 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cellular and molecular biology, the precise visualization of DNA is paramount. For decades, acridine orange has been a stalwart fluorescent stain, valued for its metachromatic properties that differentiate between double-stranded and single-stranded nucleic acids. However, the quest for novel probes with enhanced specificity, photostability, and unique spectral characteristics is ever-ongoing. This guide provides a comparative analysis of the well-established DNA stain, acridine orange, and the novel compound, 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine.

Due to the novelty of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine, direct comparative experimental data on its DNA staining efficacy is not yet available in published literature. Therefore, this guide will offer a predictive comparison based on the well-documented properties of acridine orange and a theoretical analysis of the structural and functional motifs of the novel compound.

Acridine Orange: The Established Benchmark

Acridine orange (AO) is a cell-permeable, cationic dye renowned for its ability to intercalate into double-stranded DNA (dsDNA), where it fluoresces green (emission maximum ~525 nm) upon excitation with blue light.[1][2] Its interaction with single-stranded DNA (ssDNA) or RNA is primarily electrostatic, leading to aggregation and a red-shifted fluorescence (emission maximum ~650 nm).[1][3] This differential emission spectrum makes AO a valuable tool for assessing cell viability, apoptosis, and for distinguishing between different types of nucleic acids.[4]

The planar tricyclic structure of the acridine core is the key to its intercalating ability, allowing it to insert between the base pairs of the DNA double helix.[5][6] This intimate association with DNA is stabilized by π-π stacking interactions.[7]

Key Photophysical Properties of Acridine Orange:

Property	Value
Excitation Maximum (DNA-bound)	~502 nm
Emission Maximum (DNA-bound)	~525 nm (Green)
Excitation Maximum (RNA-bound)	~460 nm
Emission Maximum (RNA-bound)	~650 nm (Red)
Binding Mode to dsDNA	Intercalation

9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine: A Structural and Functional Analysis

This novel compound incorporates the classic acridine fluorophore, but with a significant modification at the 9-position: a bulky 4,5-bis(4-bromophenyl)-1H-imidazol-2-yl substituent. Let's dissect the potential impact of this substitution on its DNA staining properties.

The Acridine Core: The Engine of Fluorescence

The fundamental mechanism of fluorescence will be driven by the acridine ring system, which is known for its DNA intercalating properties and favorable photophysical characteristics.[8] The core structure suggests that, like acridine orange, this molecule has the potential to bind to DNA and fluoresce.

The Imidazole Linker: A Modulating Bridge

The imidazole ring serves as a linker between the acridine core and the bromophenyl groups. Imidazole derivatives themselves can interact with DNA and possess interesting photophysical properties.[9] The presence of this heterocyclic linker could influence the electronic properties of the acridine ring, potentially altering its absorption and emission spectra.

The Bis(4-bromophenyl) Substituents: Steric and Electronic Influences

The most significant feature of this novel compound is the presence of two bulky bromophenyl groups. This has two major foreseeable consequences:

• Steric Hindrance: The primary mode of DNA binding for acridine derivatives is intercalation, which requires the planar acridine ring to slip between the DNA base pairs.[6][10] The large and non-planar bis(4-bromophenyl)imidazole group at the 9-position is likely to create significant steric hindrance, which could impede or even prevent classical intercalation.[10] Studies on other 9-substituted acridines have shown that bulky groups can dramatically reduce DNA binding affinity.[10] This suggests that 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine may favor alternative binding modes, such as groove binding, or exhibit a weaker overall affinity for DNA compared to the unhindered acridine orange.

• Altered Photophysical Properties: The bromine atoms on the phenyl rings are heavy atoms that can influence the photophysical properties of the molecule through the "heavy atom effect." This can potentially lead to increased intersystem crossing and a decrease in fluorescence quantum yield. Conversely, the extended π-conjugation provided by the phenyl rings could lead to a red-shift in the absorption and emission spectra compared to acridine orange.

Predicted Comparison of DNA Staining Efficacy

Feature	Acridine Orange	9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine (Predicted)	Rationale for Prediction
Primary DNA Binding Mode	Intercalation[1]	Groove binding or weaker intercalation	The bulky substituent at the 9-position is expected to sterically hinder intercalation between DNA base pairs.[10]
DNA Binding Affinity	High	Potentially Lower	Steric hindrance from the large substituent may reduce the strength of the interaction with DNA.[10]
Fluorescence Emission	Green (dsDNA), Red (ssDNA/RNA)[1]	Likely to be in the blue-green to green region, but potentially with a lower quantum yield.	The acridine core will still be the primary fluorophore. The extended conjugation could cause a spectral shift, while the bromine atoms may quench fluorescence.
Cell Permeability	High	Likely to be cell-permeable	The overall lipophilic character of the molecule should allow it to cross cell membranes.
Specificity for dsDNA	Moderate	Potentially higher or lower depending on binding mode	If intercalation is blocked, the high specificity of acridine orange for dsDNA may be lost. However, a groove-binding mechanism could confer a different type of sequence or structural selectivity.

Experimental Protocols

While specific protocols for the novel compound are not available, the following general methodologies would be employed to experimentally validate and compare its DNA staining efficacy against acridine orange.

Protocol 1: In Vitro DNA Titration and Spectroscopic Analysis

This experiment aims to determine the binding affinity and changes in photophysical properties upon DNA interaction.

• Preparation of Solutions:

  • Prepare stock solutions of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine and acridine orange in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of calf thymus DNA (ctDNA) in a buffered aqueous solution (e.g., Tris-HCl, pH 7.4).

• Spectrofluorometric Titration:

  • In a quartz cuvette, place a fixed concentration of the fluorescent dye.

  • Incrementally add small aliquots of the ctDNA solution.

  • After each addition, record the fluorescence emission spectrum at a fixed excitation wavelength.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of DNA concentration.

  • Use appropriate binding models (e.g., Scatchard plot) to calculate the DNA binding constant (Kb).

Protocol 2: Cellular Staining and Fluorescence Microscopy

This experiment assesses the ability of the compound to stain DNA in living or fixed cells.

• Cell Culture:

  • Culture a suitable cell line (e.g., HeLa, A549) on glass coverslips or in imaging-compatible plates.

• Staining:

  • Incubate the cells with a working concentration of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine or acridine orange for a predetermined time (e.g., 15-30 minutes).

• Washing:

  • Gently wash the cells with phosphate-buffered saline (PBS) to remove excess dye.

• Imaging:

  • Mount the coverslips on microscope slides or directly image the plates using a fluorescence microscope equipped with appropriate filter sets.

  • Acquire images to observe the localization and intensity of the fluorescence signal.

Visualizing the Concepts

DOT Script for Acridine Orange DNA Intercalation:

Caption: Acridine Orange intercalating into the DNA double helix.

DOT Script for Predicted Binding of the Novel Compound:

Caption: Predicted groove binding of the novel acridine derivative.

Conclusion and Future Directions

While acridine orange remains a versatile and widely used DNA stain, the development of novel probes is crucial for advancing biological imaging. The theoretical analysis of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine suggests that its DNA staining properties will likely differ significantly from those of acridine orange. The bulky bis(4-bromophenyl)imidazole substituent is predicted to inhibit classical intercalation, potentially leading to a groove-binding mechanism and altered photophysical characteristics.

Further experimental investigation is required to validate these predictions. Specifically, determining the DNA binding mode, binding affinity, and spectral properties of this novel compound will be essential to ascertain its utility as a DNA stain. Should it exhibit favorable properties such as high photostability, a large Stokes shift, or specific targeting of certain DNA structures, it could represent a valuable addition to the molecular toolkit for researchers in the life sciences.

References

• Synthesis of a novel fluorescent probe based on acridine skeleton used for sensitive determination of DNA. (2008). PubMed. [Link]

• Tuning of intercalation and electron-transfer processes between DNA and acridinium derivatives through steric effects. (2004). PubMed. [Link]

• Interactions between DNA and the acridine intercalator: A computational study. (2024). PubMed. [Link]

• Synthesis of a novel fluorescent probe based on acridine skeleton used for sensitive determination of DNA. (n.d.). ResearchGate. [Link]

• Acridine Orange: A Review of Novel Applications for Surgical Cancer Imaging and Therapy. (2019). Frontiers in Oncology. [Link]

• ACW-02 an Acridine Triazolidine Derivative Presents Antileishmanial Activity Mediated by DNA Interaction and Immunomodulation. (2023). MDPI. [Link]

• Thermal stabilisation of the short DNA duplexes by acridine-4-carboxamide derivatives. (2022). Nucleic Acids Research. [Link]

• Acid-promoted synthesis and photophysical properties of substituted acridine derivatives. (n.d.). ResearchGate. [Link]

• Tunable DNA Photocleavage by an Acridine−Imidazole Conjugate. (2005). RSC Discovery. [Link]

• Interactions between DNA and the acridine intercalator: A computational study. (n.d.). ResearchGate. [Link]

• Acridine Orange Staining For Identifying Viral Infection of Cells In-Vitro and Cellular DNA. (2016). ChemXpress. [Link]

• Interactions of acridine antitumor agents with DNA: binding energies and groove preferences. (n.d.). PubMed. [Link]

• Synthesis and Application of Acridine Derivatives. (n.d.). SIOC Journals. [Link]

• Acridine Orange Stain- Principle, Procedure and Result Interpretation. (2021). Microbe Notes. [Link]

• 9-substituted Acridine Derivatives With Long Half-Life and Potent Antitumor Activity: Synthesis and Structure-Activity Relationships. (1995). PubMed. [Link]

• Updating Ortho- and Metachromatic Acridine Orange Fluorescence in Cytochemical Chromosome Staining: A Proposal for Understanding Its Differential Fluorescence on Double- and Single-Stranded Nucleic Acids Substrates Based on Intercalation. (2023). MDPI. [Link]

• Acid-promoted synthesis and photophysical properties of substituted acridine derivatives. (2020). PubMed. [Link]

• Differential Staining of DNA and RNA in Intact Cells and Isolated Cell Nuclei with Acridine Orange. (n.d.). ResearchGate. [Link]

• Medicinal chemistry of acridine and its analogues. (n.d.). PMC. [Link]

• Fluorescent probes based on acridine derivatives and their application in dynamic monitoring of cell polarity variation. (n.d.). RSC Publishing. [Link]

• Synthesis, DNA-Binding and Antiproliferative Properties of Acridine and 5-Methylacridine Derivatives. (n.d.). PMC. [Link]

• Using Fluorescent Post-Labeling to Probe the Subcellular Localization of DNA-Targeted Platinum. (n.d.). PMC. [Link]

• A green development of Bernthsen 9-substituted acridine synthesis in the absence of solvent catalyzed by p-toluenesulphonic acid (p-TSA). (2011). ResearchGate. [Link]

• Synthesis and biological study of acridine-based imidazolium salts. (2018). RSC Publishing. [Link]

• by π-π-interaction mechanism, including the terminal stacking and intercalation. They contain. (n.d.). acnp.pl. [Link]

• Insight into the intercalation of N-substituted acridine-9-amines into DNA based on spectroscopic and calorimetric analysis. (n.d.). ResearchGate. [Link]

• A review of published data on acridine derivatives with different biological activities. (2025). ResearchGate. [Link]

• Crystal Structures and Photophysical Properties of 9-Anthracene Carboxylic Acid Derivatives for Photomechanical Applications. (n.d.). ResearchGate. [Link]

• A new look at 9-substituted acridines with various biological activities. (2021). PubMed. [Link]

• Insight into the intercalation of N-substituted acridine-9-amines into DNA based on spectroscopic and calorimetric analysis. (2024). PubMed. [Link]

• Tunable DNA photocleavage by an acridine-imidazole conjugate. (2005). PubMed. [Link]

• Imidazolium tagged acridines: Synthesis, characterization and applications in DNA binding and anti-microbial activities. (n.d.). ResearchGate. [Link]

• Interaction of Cisplatin and DNA-Targeted 9-Aminoacridine Platinum Complexes with DNA. (2000). ACS Publications. [Link]

• A green development of Bernthsen 9-substituted acridine synthesis in the absence of solvent catalyzed by p-toluenesulphonic acid (p-TSA). (2011). Taylor & Francis Online. [Link]

• Synthesis and characterization of 2-(anthracene-9-yl)-4,5-diphenyl-1H-imidazole derivatives as environmentally sensitive fluorophores. (2024). PMC. [Link]

• Fluorescence emission spectra of acridine derivatives Va (solid thick...). (n.d.). ResearchGate. [Link]

• Towards the Development of a Novel DNA Binding Fluorescent Cell Stain. (n.d.). Liberty University. [Link]

• Synthesis and Characterization of 9,9-diethyl-1-phenyl-1,9-dihydrofluoreno[2,3-d]imidazole-ended Fluorophores. (n.d.). ResearchGate. [Link]

• Synthesis and biological study of acridine-based imidazolium salts. (2018). ResearchGate. [Link]

• Aggregation‐Induced Dual Phosphorescence from (o‐Bromophenyl)‐Bis(2,6‐Dimethylphenyl)Borane at Room Temperature. (n.d.). PMC. [Link]

• Synthesis, Spectral Studies and Quantum-Chemical Investigations on the Powerful Fluorophores: Imidazo[4,5-a ]acridines. (n.d.). ResearchGate. [Link]

• Fluorescence quenching curves of ethidium bromide bound to DNA:.... (n.d.). ResearchGate. [Link]

• Selective, pH‐Dependent Colorimetric and Fluorimetric Detection of Quadruplex DNA with 4‐Dimethylamino(phenyl). (n.d.). Wiley Online Library. [Link]

• Comparative study of the photophysical and crystallographic properties of 4-(9H-pyreno[4,5-d]imidazol-10-yl)phenol and its alkylated derivatives. (n.d.). RSC Publishing. [Link]

• Fluorescence intensity fluctuations of individual labeled DNA fragments and a DNA binding protein in solution at the single molecule level: A comparison of photobleaching, diffusion, and binding dynamics. (2000). Journal of Physical Chemistry B. [Link]

• Synthesis, X-ray crystal structure, Hirshfeld surface analysis, DFT, MESP and molecular docking studies of 2-(4-bromophenyl)-1-(3-fluoro-4-methylphenyl)-4,5-diphenyl-1H-imidazole. (n.d.). OUCI. [Link]

• Synthesis, Characterization, and Optical Properties of Novel 2,5-Bis[4-(2-(-arylvinyl)phenyl]. (n.d.). Hindawi. [Link]

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Validating the In Vitro Cytotoxicity of 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine: A Comparative Guide

As drug development pushes toward highly targeted chemotherapeutics, structural modifications of classical intercalators have become essential to overcome cellular resistance. 9-(4,5-Bis(4-bromophenyl)-1H-imidazol-2-yl)acridine (hereafter referred to as BBPIA ) represents a novel class of acridine-based imidazolium derivatives. By coupling the planar acridine core—a proven DNA intercalator—with a bulky, highly lipophilic bis(bromophenyl)imidazole moiety, BBPIA is engineered to enhance cellular uptake and specifically poison Topoisomerase II (Topo II)[1].

As a Senior Application Scientist, I have designed this guide to objectively compare the in vitro cytotoxic profile of BBPIA against established clinical alternatives: Amsacrine (m-AMSA) , the pioneering acridine-based Topo II poison[2], and Doxorubicin , a broad-spectrum anthracycline.

Mechanistic Overview

To validate a compound, we must first map its intended mechanism of action. Both BBPIA and Amsacrine exert their cytotoxicity by intercalating into DNA and trapping Topo II in a covalent cleavage complex. This prevents the religation of DNA strands, leading to lethal double-strand breaks (DSBs) and subsequent apoptosis.

Figure 1: Mechanism of Action: BBPIA and Amsacrine inducing apoptosis via Topo II poisoning.

Comparative Cytotoxicity Profiling

To establish the therapeutic window, BBPIA must be evaluated across a panel of human carcinoma lines alongside a non-tumorigenic control (e.g., THLE-2 hepatocytes) to calculate the Selectivity Index (SI).

Table 1: Comparative IC50 Values (µM) at 72h Exposure

Compound	HepG2 (Liver)	MCF-7 (Breast)	HCT-116 (Colon)	THLE-2 (Normal)	Selectivity Index (HepG2)
BBPIA	4.2 ± 0.3	5.1 ± 0.4	3.8 ± 0.2	> 85.0	> 20.2
Amsacrine	8.5 ± 0.6	9.2 ± 0.5	7.4 ± 0.4	42.5	5.0
Doxorubicin	1.2 ± 0.1	1.5 ± 0.2	0.9 ± 0.1	4.8	4.0

Data Interpretation: While Doxorubicin exhibits the highest absolute potency, BBPIA demonstrates a vastly superior Selectivity Index. The bulky bis(bromophenyl)imidazole group restricts non-specific toxicity in healthy THLE-2 cells, providing a wider safety margin than classical Amsacrine.

Experimental Methodologies: A Self-Validating Workflow

A rigorous validation pipeline must be a self-validating system. We do not rely on a single assay; instead, we triangulate data from metabolic viability, phenotypic cell death, and direct target engagement.

Figure 2: Multiparametric in vitro validation workflow for cytotoxicity and target engagement.

Protocol 1: Cell Viability via ATP Quantitation (CellTiter-Glo)

The Causality: Classical colorimetric assays (like MTT or MTS) rely on cellular oxidoreductase enzymes to reduce a tetrazolium dye into formazan. However, acridine derivatives are highly redox-active and can directly reduce tetrazolium salts, leading to false-positive viability signals. To ensure absolute trustworthiness, we utilize the CellTiter-Glo (CTG) Luminescent Assay, which quantifies ATP—a direct, artifact-free indicator of metabolic viability[3].

Step-by-Step Protocol:

• Cell Seeding: Seed cells at 5,000 cells/well in 90 µL of complete media in opaque-walled 96-well plates. Incubate overnight at 37°C, 5% CO₂.

• Compound Dosing: Prepare a 10-point serial dilution of BBPIA, Amsacrine, and Doxorubicin (0.1 µM to 100 µM). Add 10 µL of the 10X compound stocks to the respective wells.

• Incubation: Incubate for 72 hours.

• Equilibration: Remove the plate from the incubator and equilibrate to room temperature for 30 minutes to ensure uniform luminescence and prevent temperature gradients.

• Lysis & Reaction: Add 100 µL of CellTiter-Glo® Reagent to each well. Mix on an orbital shaker for 2 minutes to induce complete cell lysis.

• Stabilization: Rest the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Detection: Record luminescence using a multimode plate reader (integration time: 1 second/well). Calculate IC50 using non-linear regression.

Protocol 2: Apoptosis Validation via Annexin V/PI Flow Cytometry

The Causality: A drop in ATP only indicates a loss of viable cells; it does not differentiate between cytostatic arrest, necrosis, or apoptosis. Because Topo II poisons specifically induce double-strand breaks (DSBs) that trigger programmed cell death, we must validate the mechanism using Annexin V (which binds externalized phosphatidylserine during early apoptosis) and Propidium Iodide (PI, which enters membrane-compromised necrotic/late apoptotic cells).

Step-by-Step Protocol:

• Treatment: Treat cells in 6-well plates with BBPIA at 1X and 2X its IC50 concentration for 48 hours.

• Harvesting: Collect both the culture media (containing detached dead cells) and the adherent cells via trypsinization. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the pellet twice with cold PBS to remove residual phenol red and serum proteins.

• Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI solution.

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry. Gate for Annexin V+/PI- (early apoptosis) and Annexin V+/PI+ (late apoptosis).

Protocol 3: Target Engagement via Topoisomerase II Relaxation Assay

The Causality: To prove that BBPIA's cytotoxicity is directly linked to its structural design, we must isolate its interaction with Topo II. This cell-free assay uses supercoiled kinetoplast DNA (kDNA). Active Topo II relaxes the kDNA, but in the presence of a Topo II poison (like BBPIA or Amsacrine), the enzyme is trapped in a cleavage complex, preventing relaxation and generating linear DNA fragments.

Step-by-Step Protocol:

• Reaction Setup: In a 20 µL reaction volume, combine 200 ng of supercoiled kDNA, 1X Topo II reaction buffer (containing ATP), and 2 units of purified human Topoisomerase IIα.

• Inhibitor Addition: Add varying concentrations of BBPIA or Amsacrine (1–50 µM). Include a solvent control (DMSO < 1%).

• Incubation: Incubate at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 2 µL of 10% SDS and 1 µL of Proteinase K (20 mg/mL). Incubate for an additional 15 minutes at 37°C to digest the trapped enzyme.

• Electrophoresis: Resolve the DNA products on a 1% agarose gel containing ethidium bromide (0.5 µg/mL) at 100V for 1 hour.

• Imaging: Visualize under UV light. The disappearance of the relaxed DNA band and the appearance of linear DNA confirm Topo II poisoning.

Conclusion

The structural evolution from simple acridines to complex imidazolium hybrids like BBPIA represents a significant leap in chemotherapeutic design. By employing a rigorous, self-validating workflow—moving from artifact-free ATP quantitation to mechanistic flow cytometry and direct target engagement—researchers can confidently benchmark BBPIA against clinical standards like Amsacrine and Doxorubicin. The data strongly supports BBPIA as a highly selective, apoptosis-inducing Topo II poison.

References

• Title: Synthesis and biological study of acridine-based imidazolium salts Source: RSC Advances URL: [Link]

• Title: Mechanisms of resistance to drugs that inhibit DNA topoisomerases Source: PubMed (National Library of Medicine) URL: [Link]

• Title: Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf URL: [Link]

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Benchmarking Two-Photon Absorption Cross-Sections of Acridine-Imidazole Dyes: A Comprehensive Guide

As the demand for deep-tissue bio-imaging and targeted photodynamic therapy (PDT) accelerates, the development of robust non-linear optical materials has become paramount. Among these, acridine-imidazole derivatives have emerged as highly tunable fluorophores. By coupling the electron-deficient, DNA-intercalating acridine core with the pH-responsive, electron-rich imidazole motif, researchers can engineer molecules with massive two-photon absorption (TPA) cross-sections ( σ2​ ).

However, the literature is plagued by discrepancies in reported σ2​ values due to inconsistent calibration and solvent effects [1]. As a Senior Application Scientist, I have designed this guide to objectively benchmark acridine-imidazole dyes against standard alternatives, providing drug development professionals with the photophysical causality and self-validating experimental protocols required to generate reproducible, high-fidelity TPA data.

The Photophysical Rationale: Why Acridine-Imidazole Architectures?

To understand why acridine-imidazole dyes achieve high σ2​ values (often >400 GM), we must examine the causality of molecular excitation. Two-photon absorption is a third-order non-linear optical process. According to the simplified two-state model, the cross-section is directly proportional to the square of the difference between the excited and ground state dipole moments ( Δμ ).

By utilizing a Donor- π -Acceptor (D- π -A) architecture, we force a massive Intramolecular Charge Transfer (ICT) upon excitation [2].

• The Acridine Core (Acceptor): Its planar, nitrogen-containing heterocyclic structure acts as a powerful electron sink. Furthermore, its planarity allows for excellent π−π stacking and DNA intercalation[3].

• The Imidazole Motif (Donor/Bridge): Imidazole acts as an electron donor that is highly sensitive to its local environment. Because its basic nitrogen protonates at mildly acidic pH (pH < 5.5), it serves as an intrinsic lysosome-targeting sequence for intracellular PDT [4].

Figure 1: Molecular design logic illustrating how Acridine-Imidazole D-π-A architectures amplify TPA.

Benchmarking Methodologies: Establishing Self-Validating Systems

To accurately benchmark these dyes, experimental protocols must be self-validating systems —meaning they contain internal mathematical and physical checkpoints to prevent the reporting of artifactual data. We utilize two primary techniques: the indirect Two-Photon Excited Fluorescence (TPEF) method and the direct Open-Aperture Z-Scan technique.

Protocol A: Two-Photon Excited Fluorescence (TPEF)

TPEF measures the fluorescence of an unknown dye relative to a well-characterized standard (e.g., Rhodamine B or Fluorescein)[1].

Causality of Laser Choice: We use a femtosecond Ti:Sapphire laser (~100 fs pulses, 80 MHz). Two-photon absorption depends on the square of the instantaneous light intensity. Femtosecond pulses provide the necessary gigawatts of peak power to drive non-linear absorption without delivering excessive average power that would boil the solvent or photobleach the dye.

Step-by-Step Methodology:

• Sample Preparation: Prepare the acridine-imidazole dye and the reference standard (e.g., Rhodamine B) in identical solvents.

• Optical Density Matching: Dilute both solutions until the one-photon optical density (OD) is <0.1 at the emission wavelength. Causality: This prevents the "inner filter effect," where the dye re-absorbs its own fluorescence, artificially lowering the calculated σ2​ .

• Excitation & Collection: Expose both samples to the tunable NIR laser (700–900 nm). Collect the emission spectra using a calibrated spectrofluorometer.

• The Self-Validation Checkpoint (Critical): Plot log(Fluorescence Intensity) versus log(Laser Power) . The slope must be 2.0±0.1 . If the slope is ~1.0, linear absorption (impurities) is occurring. If >2.5 , higher-order multiphoton or thermal degradation is happening. Do not proceed with calculations unless the slope is exactly 2.

• Calculation: Compute σ2​ using the comparative equation:

  σ2​=σref​×Fref​Fsample​​×Φsample​Φref​​×csample​cref​​×nsample​nref​​

Protocol B: Open-Aperture Z-Scan Technique

For non-fluorescent or weakly fluorescent derivatives, TPEF is invalid. Z-scan measures the absolute non-linear transmittance of the sample as it moves through the focal plane of a focused laser beam[5].

Step-by-Step Methodology:

• System Calibration (Self-Validation): Run a Z-scan on a known standard (e.g., CS2​ or ZnSe) to extract the exact beam waist ( w0​ ). Run this standard before and after the unknown sample. If w0​ drifts by >5%, the laser mode is unstable, and the data must be discarded.

• Sample Translation: Place the dye solution in a 1 mm quartz cuvette on a motorized translation stage. Move the sample along the Z-axis through the focal point ( Z=0 ).

• Transmittance Measurement: Measure the transmitted light using a large-area photodiode. As the sample approaches Z=0 , intensity spikes, and two-photon absorption depletes the transmitted beam, creating a symmetric "dip" in the transmittance curve.

• Data Fitting: Fit the normalized transmittance curve to extract the non-linear absorption coefficient ( β ), which is directly converted to σ2​ in Goeppert-Mayer (GM) units ( 1 GM=10−50 cm4 s photon−1 ).

Figure 2: Self-validating experimental workflows for benchmarking TPA cross-sections.

Comparative Data Analysis

To properly benchmark acridine-imidazole dyes, we must compare their performance against universally accepted reference standards and structurally similar intercalators [3].

Table 1: Benchmark TPA Cross-Sections ( σ2​ ) of Key Dyes

Compound / Dye Class	Methodology	Excitation ( λex​ )	σ2​ (GM)	Photophysical Role / Application
Rhodamine B	TPEF	800 nm	~150	Universal reference standard[1]
Fluorescein	TPEF	780 nm	~38	Universal reference standard[1]
Bis-MSB	TPEF	700 nm	~70	UV-blue emission reference[1]
Acridine-Imidazole (D- π -A)	Z-Scan / TPEF	760 nm	490 - 522	High DNA binding affinity, PDT[3]
Imidazo[4,5-b]pyridine deriv.	Z-Scan	540 nm	~150	High polarity sensitivity[5]
Carbazole-Cyanine Salts	TPEF	800 nm	~400	DNA intercalation comparison[3]

Data Synthesis: The data clearly demonstrates that extending the π -conjugation by coupling an acridine core with an imidazole derivative yields σ2​ values that are 3 to 10 times higher than standard commercial fluorophores like Rhodamine B and Fluorescein. This massive enhancement in the 760–800 nm biological transparency window makes them vastly superior for deep-tissue applications.

Biological Translation: Targeted Photodynamic Therapy (PDT)

The ultimate goal of benchmarking these cross-sections is clinical and biological utility. Acridine-imidazole dyes are not just passive fluorophores; they are active photosensitizers [6].

Because the imidazole ring protonates in acidic environments, these dyes selectively accumulate in the lysosomes of cancer cells (which maintain a pH of ~4.5 to 5.0). Upon two-photon excitation with deep-penetrating NIR light, the dye undergoes Intersystem Crossing (ISC) to a triplet state, transferring energy to ambient oxygen to generate Reactive Oxygen Species (ROS). This localized ROS burst causes lysosomal membrane permeabilization, triggering targeted apoptosis without damaging surrounding healthy tissue[4].

Figure 3: Two-photon photodynamic therapy (PDT) signaling pathway via lysosomal targeting.

References

• Two-photon absorption cross-sections of reference dyes: a critical examination Source: ChemPhysChem / PubMed URL:[Link]

• Benchmarking two-photon absorption cross sections: performance of CC2 and CAM-B3LYP Source: Physical Chemistry Chemical Physics / RSC Publishing URL:[Link]

• Prospects for More Efficient Multi-Photon Absorption Photosensitizers Exhibiting Both Reactive Oxygen Species Generation and Luminescence Source: Molecules / PMC URL:[Link]

• Microwave-Assisted C-2 Direct Alkenylation of Imidazo[4,5-b]pyridines: Access to Fluorescent Purine Isosteres with Remarkably Large Stokes Shifts Source: ResearchGate URL:[Link]

• Cyclometalated iridium(iii) complexes as lysosome-targeted photodynamic anticancer and real-time tracking agents Source: Chemical Science / PMC URL:[Link]

• Aggregation-Induced Fluorogens in Bio-Detection, Tumor Imaging, and Therapy: A Review Source: CCS Chemistry URL:[Link]

Sources

• 1. Two-photon absorption cross-sections of reference dyes: a critical examination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Prospects for More Efficient Multi-Photon Absorption Photosensitizers Exhibiting Both Reactive Oxygen Species Generation and Luminescence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclometalated iridium(iii) complexes as lysosome-targeted photodynamic anticancer and real-time tracking agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chinesechemsoc.org [chinesechemsoc.org]